3-Methoxyphenylhydrazine hydrochloride

• CAS: 39232-91-2

Core Science & Biosynthesis

3-methoxyphenylhydrazine hydrochloride CAS 39232-91-2 overview

An In-Depth Technical Guide to 3-Methoxyphenylhydrazine Hydrochloride (CAS 39232-91-2) for Advanced Research and Development

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, chemists, and drug development professionals working with 3-methoxyphenylhydrazine hydrochloride. It moves beyond basic data to provide actionable insights into its synthesis, core reactivity, applications, and safe handling, grounded in established scientific principles.

Executive Summary: A Key Intermediate in Heterocyclic Chemistry

3-Methoxyphenylhydrazine hydrochloride, with CAS number 39232-91-2, is a substituted hydrazine salt of significant interest in synthetic organic chemistry.[1][2] Its primary utility lies in its role as a precursor in the Fischer indole synthesis, a robust and versatile method for constructing the indole nucleus.[3][4] This foundational reaction provides access to a vast array of substituted indoles, which are privileged scaffolds in medicinal chemistry, appearing in numerous pharmaceuticals, including anti-migraine agents of the triptan class and various kinase inhibitors.[5][6] Understanding the nuances of this reagent—from its synthesis and physicochemical properties to its reactivity and handling—is critical for its effective and safe utilization in research and development settings.

Physicochemical and Structural Characteristics

A precise understanding of the compound's properties is fundamental to its application in a laboratory setting. These characteristics influence everything from reaction setup to storage and analytical method development.

Data Summary Table

The key quantitative data for 3-methoxyphenylhydrazine hydrochloride are summarized below for quick reference.

Property	Value	Source(s)
CAS Number	39232-91-2	[7][1][2][8]
Molecular Formula	C₇H₁₁ClN₂O	[7][2]
Molecular Weight	174.63 g/mol	[7][1][9]
Appearance	Purple or off-white to pink solid/powder	[8][9]
Melting Point	140-142 °C (decomposition)	[8][10]
Boiling Point	275.3 °C at 760 mmHg (of free base)	[8]
Solubility	Soluble in water	[11][12]
Storage Conditions	4°C, Refrigerator, stored under nitrogen, in a dry, cool, well-ventilated place	[7][9][13]
SMILES	COC1=CC=CC(NN)=C1.Cl	[7][2]
InChI Key	GMXFZBZOVZOYNQ-UHFFFAOYSA-N	[13][14]

Structural Diagram

The chemical structure dictates the reactivity of the molecule, featuring a nucleophilic hydrazine group and an electron-donating methoxy group on the aromatic ring.

Caption: Structure of 3-Methoxyphenylhydrazine Hydrochloride.

Synthesis and Manufacturing Pathway

The standard synthesis of arylhydrazines, including the 3-methoxy derivative, involves a two-step process starting from the corresponding aniline. This method, rooted in classical diazonium chemistry, remains the most prevalent approach.

Reaction Scheme

The synthesis proceeds via:

• Diazotization: 3-methoxyaniline is treated with nitrous acid (generated in situ from sodium nitrite and a strong acid like HCl) at low temperatures (0–5 °C) to form a stable diazonium salt.

• Reduction: The diazonium salt is then reduced to the corresponding hydrazine. A common and effective reducing agent for this transformation is stannous chloride (SnCl₂) in concentrated HCl.[11]

Caption: General Synthesis Workflow.

Detailed Experimental Protocol: Synthesis of 3-Methoxyphenylhydrazine

This protocol is adapted from established procedures for arylhydrazine synthesis.[11][12]

Materials:

• 3-methoxyaniline (1.0 eq)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂) (1.0 eq)

• Stannous Chloride Dihydrate (SnCl₂·2H₂O) (1.1 eq)

• Deionized Water

• Diethyl Ether

• Magnesium Sulfate (MgSO₄)

Procedure:

• Diazotization: a. In a three-necked flask equipped with a mechanical stirrer and thermometer, dissolve 3-methoxyaniline in a mixture of concentrated HCl and water. b. Cool the solution to -5 to 0 °C in an ice-salt bath. c. Slowly add a pre-chilled aqueous solution of sodium nitrite dropwise, ensuring the internal temperature does not exceed 0 °C. d. Stir the resulting diazonium salt solution at 0 °C for 1 hour.

• Reduction: a. In a separate, larger beaker, prepare a chilled solution of stannous chloride dihydrate in concentrated HCl. b. Slowly add the diazonium salt solution from Step 1d to the stannous chloride solution with vigorous stirring, maintaining a low temperature. c. After the addition is complete, allow the mixture to warm to room temperature and let it stand for 12-16 hours. A precipitate of the hydrazine hydrochloride salt will form.

• Isolation and Work-up: a. Filter the reaction mixture to collect the solid precipitate. b. To isolate the free base for purification or analysis, make the collected solid or the filtrate basic with a strong base (e.g., NaOH solution) while cooling in an ice bath. c. Extract the aqueous layer multiple times with diethyl ether. d. Combine the organic extracts and dry over anhydrous magnesium sulfate. e. Filter and concentrate the solution under reduced pressure to yield 3-methoxyphenylhydrazine as an oil. To obtain the hydrochloride salt, this oil can be redissolved in an appropriate solvent and treated with HCl.

Causality: The low temperature during diazotization is critical to prevent the highly reactive diazonium salt from decomposing. The use of stannous chloride provides a controlled reduction to the hydrazine without over-reduction to the parent aniline.

Core Application: The Fischer Indole Synthesis

The paramount application of 3-methoxyphenylhydrazine is its use in the Fischer indole synthesis, a reaction discovered in 1883 that remains a cornerstone of heterocyclic chemistry.[5][6]

Mechanistic Overview

The reaction condenses an arylhydrazine with an aldehyde or ketone under acidic conditions (Brønsted or Lewis acids) to form an indole.[3][5][6] The accepted mechanism involves several key steps:

• Hydrazone Formation: Reversible condensation of 3-methoxyphenylhydrazine with a carbonyl compound.

• Tautomerization: The hydrazone tautomerizes to its enamine (or 'ene-hydrazine') form.

• [8][8]-Sigmatropic Rearrangement: This is the key bond-forming step. After protonation, the ene-hydrazine undergoes a concerted rearrangement, similar to a Claisen rearrangement, to form a di-imine intermediate.

• Rearomatization and Cyclization: The intermediate loses a proton to rearomatize, followed by nucleophilic attack of the amino group onto the imine carbon to form a five-membered ring (an aminal).

• Ammonia Elimination: Under acidic catalysis, the aminal eliminates a molecule of ammonia (NH₃), and a final proton loss yields the aromatic indole product.[5][15]

Caption: Mechanism of the Fischer Indole Synthesis.

Regiochemical Considerations

The position of the methoxy group on the phenylhydrazine ring influences the direction of cyclization when an unsymmetrical ketone is used. The electron-donating nature of the methoxy group can direct the cyclization, potentially leading to a mixture of indole regioisomers. It is crucial to analyze the electronic effects and steric hindrance to predict the major product. In the case of 3-methoxyphenylhydrazine, cyclization can lead to either 4-methoxy or 6-methoxyindoles, a factor that must be considered in synthetic planning.

Analytical and Quality Control Methodologies

Ensuring the purity and identity of 3-methoxyphenylhydrazine hydrochloride is essential for reproducible results. A combination of chromatographic and spectroscopic techniques is typically employed.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing purity.

Sample HPLC Protocol:

• Column: C18 reverse-phase column (e.g., Newcrom R1).[16]

• Mobile Phase: A gradient of acetonitrile and water with an acidic modifier (e.g., 0.1% phosphoric acid or formic acid for MS compatibility).[16]

• Detection: UV spectrophotometer at a wavelength where the aromatic ring shows strong absorbance (typically around 254 nm or 280 nm).

• Purpose: This method separates the main component from starting materials, by-products, and degradation products, allowing for accurate purity determination.

Spectroscopic Characterization

• Nuclear Magnetic Resonance (NMR): ¹H NMR spectroscopy is used to confirm the structure. Expected signals include aromatic protons (with splitting patterns corresponding to the 1,3-disubstitution), a singlet for the methoxy (–OCH₃) protons, and broad signals for the hydrazine (–NHNH₂) protons.[17]

• Infrared (IR) Spectroscopy: IR analysis will show characteristic peaks for N-H stretching (around 3200-3400 cm⁻¹), C-H stretching of the aromatic ring and methyl group, C=C aromatic stretching (around 1500-1600 cm⁻¹), and C-O stretching for the methoxy ether.

• Mass Spectrometry (MS): Provides the molecular weight of the free base, confirming the compound's identity.

Safety, Handling, and Storage

Proper handling is critical due to the hazardous nature of hydrazine derivatives.

Hazard Identification

3-Methoxyphenylhydrazine hydrochloride is classified as harmful and an irritant.[8][9][13]

• GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[13][18]

• Signal Word: Warning.[13]

• Pictogram: GHS07 (Exclamation mark).[13]

Recommended Handling Procedures

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood. Ensure eyewash stations and safety showers are readily accessible.[9]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.[9]

  • Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat. Avoid skin contact.[9]

  • Respiratory Protection: For operations that may generate dust, use a NIOSH-approved respirator with an appropriate cartridge.[18]

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[9][18]

First-Aid Measures

• If Ingested: Rinse mouth and call a POISON CENTER or doctor. Do not induce vomiting.[9][18]

• If on Skin: Wash off immediately with plenty of soap and water. If irritation persists, seek medical attention.[9][18]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and get medical attention.[9][18]

• If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a physician if you feel unwell.[9][18]

Storage and Stability

• Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place.[9] Recommended storage is refrigerated (around 4°C) under an inert atmosphere like nitrogen to prevent oxidation.[7][13]

• Incompatibilities: Keep away from strong oxidizing agents.[9]

Conclusion

3-Methoxyphenylhydrazine hydrochloride is a valuable and versatile reagent, primarily enabling the synthesis of 4- and 6-methoxyindoles through the Fischer indole synthesis. Its utility in drug discovery and fine chemical manufacturing is well-established. However, its successful application hinges on a thorough understanding of its synthesis, reactivity, and hazardous properties. Adherence to rigorous analytical quality control and stringent safety protocols is essential for harnessing its synthetic potential while ensuring the safety of laboratory personnel.

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• Ricca Chemical Company. (2026, January 9). Safety Data Sheet.
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An In-depth Technical Guide to the Solubility of 3-Methoxyphenylhydrazine Hydrochloride in Water vs. Organic Solvents

Introduction

3-Methoxyphenylhydrazine hydrochloride is a versatile chemical intermediate of significant interest to researchers, scientists, and drug development professionals. Its utility in the synthesis of a wide array of pharmaceutical and bioactive molecules necessitates a thorough understanding of its physicochemical properties, paramount among which is its solubility. The solubility of a compound dictates its behavior in various stages of drug development, from synthesis and purification to formulation and bioavailability. This in-depth technical guide provides a comprehensive analysis of the solubility of 3-methoxyphenylhydrazine hydrochloride in both aqueous and organic media, grounded in fundamental chemical principles and supported by data from structurally related compounds. In the absence of extensive published experimental data for this specific molecule, this guide offers a predictive framework and detailed experimental protocols to empower researchers in their own investigations.

Physicochemical Properties of 3-Methoxyphenylhydrazine Hydrochloride

A foundational understanding of a molecule's intrinsic properties is crucial for predicting its solubility. The key parameters for 3-methoxyphenylhydrazine hydrochloride are summarized below.

Property	Value/Predicted Value	Source
Molecular Formula	C₇H₁₁ClN₂O
Molecular Weight	174.63 g/mol
Melting Point	142°C (decomposes)
Predicted LogP (of free base)	1.4026
Estimated pKa (of the conjugate acid)	~5.2 (based on phenylhydrazine)

The predicted LogP value of the free base (3-methoxyphenylhydrazine) of approximately 1.4 suggests a moderate degree of lipophilicity. This indicates that while the molecule has some affinity for non-polar environments, it is not excessively greasy. The methoxy group contributes to this lipophilicity.

Solubility Profile: A Predictive Analysis

Aqueous Solubility

As a hydrochloride salt of an organic base, 3-methoxyphenylhydrazine hydrochloride is expected to be readily soluble in water. This high aqueous solubility is a direct consequence of its ionic nature. In an aqueous solution, the salt dissociates into the 3-methoxyphenylhydrazinium cation and the chloride anion.

The solubility of 3-methoxyphenylhydrazine hydrochloride is highly dependent on the pH of the aqueous solution. At acidic to neutral pH (below its estimated pKa of ~5.2), the protonated form, the 3-methoxyphenylhydrazinium cation, will be the predominant species. This charged species can readily form ion-dipole interactions with polar water molecules, leading to high solubility.

However, as the pH of the solution increases to become more basic (above the pKa), the equilibrium will shift towards the unprotonated free base, 3-methoxyphenylhydrazine. This free base is significantly less polar than its protonated counterpart and, consequently, has a much lower aqueous solubility. This pH-dependent solubility is a critical consideration in experimental design, particularly in purification and formulation processes.

Qualitative data for the closely related compound, phenylhydrazine hydrochloride, indicates that it is "soluble in water".[1] Furthermore, 4-methoxyphenylhydrazine hydrochloride is also described as having "moderate solubility in polar solvents such as water".[2] These observations strongly support the prediction of good water solubility for 3-methoxyphenylhydrazine hydrochloride, especially in acidic to neutral conditions.

Organic Solvent Solubility

The solubility of 3-methoxyphenylhydrazine hydrochloride in organic solvents is expected to be significantly lower than in water, particularly in non-polar solvents. As an ionic salt, it will have limited ability to interact favorably with non-polar solvent molecules such as hexane or toluene.

However, in more polar organic solvents, especially those capable of hydrogen bonding, some degree of solubility can be anticipated. The free base, 3-methoxyphenylhydrazine, is expected to be soluble in a range of organic solvents due to its aromatic ring and the hydrazine moiety which can participate in hydrogen bonding. Phenylhydrazine, the parent compound, is miscible with ethanol, ether, chloroform, and benzene.[3] This suggests that 3-methoxyphenylhydrazine will also exhibit solubility in these and similar solvents.

For the hydrochloride salt, polar protic solvents like methanol and ethanol are the most likely organic solvents to achieve some level of dissolution. These solvents can solvate both the cation and the anion to some extent. In polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), solubility may also be observed due to their high dielectric constants and ability to solvate cations.

In the context of chemical synthesis, hydrazine derivatives are often prepared and reacted in solvents like ethanol, dioxane, or toluene.[4][5] This practical application provides further evidence for the solubility of the free base in these organic media.

The following table provides a qualitative prediction of the solubility of 3-methoxyphenylhydrazine hydrochloride and its free base in various solvents.

Solvent	Solvent Type	Predicted Solubility of Hydrochloride Salt	Predicted Solubility of Free Base
Water	Polar Protic	High (especially at pH < pKa)	Low
Methanol	Polar Protic	Moderate to High	High
Ethanol	Polar Protic	Moderate	High
Acetone	Polar Aprotic	Low to Moderate	High
Dichloromethane	Non-polar	Very Low	Moderate to High
Diethyl Ether	Non-polar	Very Low	High
Toluene	Non-polar	Very Low	High
Hexane	Non-polar	Insoluble	Low
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Moderate	High
N,N-Dimethylformamide (DMF)	Polar Aprotic	Moderate	High

Experimental Protocols for Solubility and pKa Determination

For researchers requiring precise quantitative data, the following established experimental protocols are recommended.

Protocol 1: Determination of Aqueous Solubility via the Shake-Flask Method

This method is considered the gold standard for determining the equilibrium solubility of a compound.

Methodology:

• Preparation of Saturated Solution: Add an excess amount of 3-methoxyphenylhydrazine hydrochloride to a known volume of deionized water (or a buffer of a specific pH) in a sealed, screw-cap vial. The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Place the vial in a shaker or on a rotating wheel in a temperature-controlled environment (e.g., 25°C or 37°C) for a sufficient period to reach equilibrium. Typically, 24 to 72 hours is adequate.

• Phase Separation: After equilibration, allow the vial to stand undisturbed for a period to allow the excess solid to settle. Alternatively, centrifuge the vial at a high speed to pellet the undissolved solid.

• Sample Collection and Dilution: Carefully withdraw a known volume of the clear supernatant. It is critical to avoid disturbing the solid material. Immediately dilute the aliquot with a known volume of a suitable solvent (e.g., the same buffer or a mobile phase for HPLC analysis) to prevent precipitation.

• Quantification: Analyze the concentration of the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or a calibrated UV-Vis spectrophotometer.

• Calculation: Calculate the original concentration in the saturated solution by accounting for the dilution factor. The result is the equilibrium solubility of the compound under the tested conditions.

Protocol 2: Determination of pKa via Potentiometric Titration

This method involves titrating a solution of the compound with a strong acid or base and monitoring the pH change.

Methodology:

• Sample Preparation: Accurately weigh a known amount of 3-methoxyphenylhydrazine hydrochloride and dissolve it in a known volume of deionized water. The concentration should be in the range of 1-10 mM.

• Titration Setup: Place the solution in a jacketed beaker to maintain a constant temperature. Use a calibrated pH electrode to monitor the pH of the solution.

• Titration: Slowly add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise increments using a burette. After each addition, allow the pH to stabilize before recording the value and the volume of titrant added.

• Data Analysis: Plot the pH of the solution as a function of the volume of titrant added. The pKa corresponds to the pH at the half-equivalence point, which is the point where half of the 3-methoxyphenylhydrazinium has been neutralized to the free base. This point can be determined from the inflection point of the first derivative of the titration curve.

Conclusion

While specific experimental solubility data for 3-methoxyphenylhydrazine hydrochloride is not widely published, a comprehensive understanding of its physicochemical properties and the behavior of structurally similar compounds allows for a robust predictive analysis of its solubility. As a hydrochloride salt, it is expected to be highly soluble in water, particularly at acidic pH, due to its ionic nature. Conversely, its solubility in non-polar organic solvents is predicted to be low. The corresponding free base, 3-methoxyphenylhydrazine, will exhibit greater solubility in a range of organic solvents. For researchers requiring precise quantitative data, the provided experimental protocols for solubility and pKa determination offer a clear and reliable path forward. A thorough understanding of the solubility characteristics of this important synthetic intermediate is essential for its effective application in research and development.

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Protocols & Analytical Methods

Fischer indole synthesis protocol using 3-methoxyphenylhydrazine hydrochloride

Part 1: Core Directive & Introduction

Topic: Fischer Indole Synthesis Protocol using 3-methoxyphenylhydrazine hydrochloride. Target Product: 6-Methoxy-1,2,3,4-tetrahydrocarbazole (Major Isomer).

Executive Summary

The Fischer indole synthesis remains the premier method for accessing the indole scaffold, a privileged structure in medicinal chemistry found in serotonin (5-HT) receptor ligands, melatonin analogs, and NSAIDs like indomethacin.[1][2] However, the use of 3-methoxyphenylhydrazine hydrochloride introduces a critical regiochemical challenge: the formation of regioisomers.

This Application Note provides a high-fidelity protocol for the synthesis of 6-methoxy-1,2,3,4-tetrahydrocarbazole via the condensation of 3-methoxyphenylhydrazine hydrochloride with cyclohexanone. We prioritize the 6-methoxy isomer (typically the major product due to electronic directing effects) and detail the mechanistic bifurcation that leads to the minor 4-methoxy impurity.

Strategic Considerations

• Regioselectivity: Meta-substituted hydrazines with electron-donating groups (EDGs) like methoxy (-OMe) preferentially cyclize at the less sterically hindered carbon (para to the methoxy group), favoring the 6-substituted indole . The ratio is typically >4:1 (6-isomer:4-isomer) but is sensitive to acid strength and solvent.

• Acid Catalyst Selection: While mineral acids (H₂SO₄, HCl) are traditional, they can be too harsh for electron-rich methoxy-indoles, leading to polymerization or demethylation. This protocol utilizes Glacial Acetic Acid , which acts as both solvent and mild catalyst, optimizing yield and minimizing "tar" formation.

• Salt Management: The starting material is a hydrochloride salt. The buffering capacity of the solvent system must accommodate the release of HCl without quenching the reaction or causing runaway hydrolysis.

Part 2: Scientific Integrity & Logic (Mechanism)

Mechanistic Pathway & Regiodivergence

The reaction proceeds through the formation of a phenylhydrazone, followed by tautomerization to an ene-hydrazine.[2][3][4][5] The critical step is the [3,3]-sigmatropic rearrangement .[2]

For a meta-substituted hydrazine, the rearrangement can occur at two distinct ortho positions on the benzene ring:

• Path A (Sterically Hindered/Electronic Disfavored): Attack at C2 (between the hydrazine and methoxy group)

  4-Methoxyindole .

• Path B (Sterically Favored/Electronic Favored): Attack at C6 (para to the methoxy group)

  6-Methoxyindole .

The methoxy group is an ortho/para director. However, in the sigmatropic transition state, the steric bulk of the methoxy group disfavors attack at C2. Furthermore, the electronic resonance stabilization is better preserved in the transition state leading to the 6-isomer.

Visualization: Pathway to Regioisomers

Caption: Mechanistic bifurcation in the Fischer Indole Synthesis of 3-methoxyphenylhydrazine. Green path indicates the electronically and sterically favored route to the 6-methoxy isomer.

Part 3: Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[2][4][5][6][7][8][9]	Amount	Role
3-Methoxyphenylhydrazine HCl	174.63	1.0	1.75 g (10 mmol)	Limiting Reagent
Cyclohexanone	98.15	1.1	1.14 mL (11 mmol)	Ketone Partner
Glacial Acetic Acid	60.05	Solvent	15-20 mL	Solvent/Catalyst
Sodium Acetate (Optional)	82.03	1.0	0.82 g	Buffer (if HCl salt is too acidic)

Step-by-Step Methodology

1. Reaction Setup

• Preparation: Equip a 50 mL Round Bottom Flask (RBF) with a magnetic stir bar and a reflux condenser.

• Charging: Add 3-methoxyphenylhydrazine hydrochloride (1.75 g) to the flask.

• Solvent Addition: Add Glacial Acetic Acid (15 mL). Stir at room temperature for 5 minutes. The hydrochloride salt may not fully dissolve initially; this is normal.

  • Expert Insight: If the hydrazine HCl salt is very dark or old, consider recrystallizing it from ethanol before use to improve yield.

• Ketone Addition: Add Cyclohexanone (1.14 mL) dropwise via syringe.

  • Observation: A slight color change (often to yellow/orange) indicates hydrazone formation.

2. Thermal Cyclization

• Heating: Place the flask in a pre-heated oil bath set to 120°C (reflux).

• Monitoring: Reflux the mixture for 2 to 3 hours .

  • Self-Validating Check: Monitor via TLC (20% Ethyl Acetate in Hexanes). The starting hydrazine (polar, stays near baseline) should disappear. A new, less polar fluorescent spot (the indole) will appear (Rf ~0.4-0.6).

  • Note: The reaction mixture will likely turn dark brown. This is characteristic of Fischer syntheses due to trace oxidation products.

3. Workup & Isolation

• Cooling: Remove the flask from heat and allow it to cool to room temperature.

• Precipitation (Method A - Preferred for scale >1g):

  • Pour the reaction mixture slowly into 100 mL of ice-cold water with vigorous stirring.

  • The crude indole should precipitate as a solid.

  • Filter the solid using a Buchner funnel. Wash with cold water (3 x 20 mL) to remove acetic acid.

• Extraction (Method B - If oil forms):

  • If the product oils out upon water addition, extract with Dichloromethane (DCM) (3 x 30 mL).

  • Wash the combined organic layers with Saturated NaHCO₃ (carefully, gas evolution!) until the aqueous phase is neutral.

  • Wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

4. Purification & Isomer Separation

The crude material contains primarily the 6-methoxy isomer, with minor amounts of the 4-methoxy isomer.

• Recrystallization:

  • Dissolve the crude solid in a minimum amount of hot Ethanol or Methanol .

  • Allow to cool slowly to room temperature, then to 4°C.

  • The 6-methoxy-1,2,3,4-tetrahydrocarbazole typically crystallizes first due to higher symmetry and packing efficiency compared to the 4-isomer.

• Column Chromatography (If high purity required):

  • Stationary Phase: Silica Gel (230-400 mesh).

  • Mobile Phase: Gradient 5%

    15% Ethyl Acetate in Hexanes.

  • Separation: The 6-isomer is generally slightly more polar than the 4-isomer, but Rf values are close. Collect fractions carefully.

Quantitative Data: Expected Outcomes[2][7][9][11]

Parameter	Specification	Notes
Typical Yield	65 - 80%	Combined isomers
Regioisomer Ratio	~4:1 to 10:1	(6-OMe : 4-OMe) Favors 6-isomer [1]
Appearance	Off-white to pale brown solid	Oxidizes slowly in air
Melting Point	6-isomer: ~108-110°C	Distinct from 4-isomer

Part 4: Troubleshooting & Optimization

"Self-Validating" System Checks

• Check 1: Hydrazone Formation. Before heating, take a small aliquot and run a TLC. If the hydrazine spot is still dominant and no new spot appears after 10 mins at RT, the ketone may be wet or inactive.

• Check 2: Ammonia Evolution. During reflux, the formation of NH₄Cl (white sublimate in condenser) or the smell of ammonia (if not masked by acetic acid) confirms the elimination step is occurring.

• Check 3: 1H NMR Diagnosis.

  • 6-Methoxy Isomer: Look for a doublet (J ~ 2.5 Hz) for the proton at C5 (meta to methoxy, ortho to indole NH) and a doublet (J ~ 8.5 Hz) for C8.

  • 4-Methoxy Isomer: The splitting pattern will differ; the proton at C5/C6/C7 will show a triplet/doublet pattern typical of 1,2,3-trisubstituted benzenes.

Common Pitfalls

• Runaway Exotherm: Adding the catalyst to a hot mixture can cause rapid boiling. Always mix at RT first.

• Incomplete Reaction: If TLC shows stalled conversion, add 0.1 eq of ZnCl₂ to "push" the reaction, though this makes workup messier.

• Chlorinated Byproducts: Avoid using concentrated HCl as the primary solvent. Chloride ions can nucleophilically displace the methoxy group at high temperatures [2].

References

• Robinson, B. (1963). The Fischer Indole Synthesis.[1][2][3][4][6][8][9][10][11][12] Chemical Reviews, 63(4), 373–401. Link

• BenchChem Technical Support.[2] (2025).[2][8][11] Troubleshooting 5-Methoxyindole Synthesis: Chlorinated Byproducts. Link

• Hughes, D. L. (1993). Progress in the Fischer Indole Synthesis. Organic Preparations and Procedures International, 25(6), 607-632. Link

• Wagaw, S., Yang, B. H., & Buchwald, S. L. (1998). A Palladium-Catalyzed Strategy for the Preparation of Indoles: A Novel Entry into the Fischer Indole Synthesis. Journal of the American Chemical Society, 120(26), 6621–6622.[8] Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. New 3H-Indole Synthesis by Fischer’s Method. Part I - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fischer-Indole Synthesis (Chapter 22) - Name Reactions in Organic Synthesis [cambridge.org]
• 7. 4-Methoxyphenylhydrazine hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 8. jk-sci.com [jk-sci.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchwithnj.com [researchwithnj.com]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Optimizing Heterocyclic Scaffolds using 3-Methoxyphenylhydrazine Hydrochloride

Executive Summary

3-Methoxyphenylhydrazine hydrochloride (CAS: 39232-91-2) is a "privileged structure" building block used extensively in the synthesis of indole and pyrazole pharmacophores. Its meta-methoxy substituent provides a critical electronic handle for downstream functionalization, particularly in the development of serotonin (5-HT) receptor antagonists, kinase inhibitors, and non-steroidal anti-inflammatory drugs (NSAIDs).[1]

However, the utility of this intermediate is often compromised by two factors: regiochemical ambiguity during cyclization and oxidative instability of the free base.[1] This guide provides validated protocols to control regioselectivity in Fischer Indole Synthesis and stabilize the hydrazine moiety during storage and handling.

Critical Handling & Stability Profile

Unlike its free base form, the hydrochloride salt offers improved thermal stability, but it remains susceptible to oxidation and hygroscopicity.[1]

Parameter	Specification / Recommendation
Storage Condition	Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Desiccate.
Appearance	White to off-white crystalline powder. Note: Pink/red discoloration indicates oxidation to azo/hydrazo species.
Solubility	Soluble in water, DMSO, Methanol.[1] Sparingly soluble in non-polar organics (DCM, Hexane).[1]
Safety	Toxic/Irritant. Hydrazines are potential carcinogens.[2] Use full PPE and handle in a fume hood.

Pro-Tip: If the material has darkened, a recrystallization from ethanol/diethyl ether is recommended before use to remove radical impurities that can quench radical-sensitive cyclizations.[1]

Application I: Regioselective Fischer Indole Synthesis

The most common application of 3-methoxyphenylhydrazine is the synthesis of 6-methoxyindoles. A major challenge here is regioselectivity . The meta-substituent allows cyclization at two ortho positions, leading to a mixture of 4-methoxy and 6-methoxy isomers.

The Regioselectivity Challenge

Electronic and steric factors generally favor the 6-methoxy isomer (Product A) over the 4-methoxy isomer (Product B), typically in a 9:1 to 10:1 ratio.[1] The 4-position is sterically crowded during the [3,3]-sigmatropic rearrangement step.

Validated Protocol: Synthesis of 6-Methoxy-2,3,4,9-tetrahydro-1H-carbazole

This protocol utilizes cyclohexanone to form a tetrahydrocarbazole, a common precursor for ondansetron-class antiemetics.[1]

Reagents:

• 3-Methoxyphenylhydrazine HCl (1.0 eq)[1]

• Cyclohexanone (1.1 eq)[1]

• Solvent: Glacial Acetic Acid (AcOH)[1]

• Catalyst: Sulfuric Acid (H₂SO₄) [Note: Avoid HCl to prevent nucleophilic attack on the methoxy group][1]

Step-by-Step Methodology:

• Hydrazone Formation: Dissolve 3-methoxyphenylhydrazine HCl (10 mmol) in glacial AcOH (20 mL). Add cyclohexanone (11 mmol) dropwise at room temperature. Stir for 30 minutes.

  • Checkpoint: Solution often turns yellow/orange due to hydrazone formation.

• Cyclization: Add concentrated H₂SO₄ (0.5 mL) cautiously. Heat the mixture to reflux (118°C) for 2–3 hours.

  • Mechanism:[1][3][4][5][6] The reaction proceeds via the "ene-hydrazine" intermediate.[4]

• Workup: Cool to room temperature. Pour the reaction mixture into crushed ice (100 g). The product typically precipitates as a solid.

• Purification: Filter the solid. Wash with water to remove acid.[7]

  • Isomer Separation: Recrystallize from Ethanol/Water (9:1). The 6-methoxy isomer crystallizes preferentially. The minor 4-methoxy isomer remains in the mother liquor.

Mechanistic Pathway & Regioselectivity

The following diagram illustrates the bifurcation point where the "abnormal" substitution or minor isomer formation occurs.

Caption: Mechanistic bifurcation in Fischer Indole Synthesis showing the origin of regioisomers.

Application II: Pyrazolone Scaffolds for Kinase Inhibitors

Reaction with

-keto esters yields 1-aryl-3-methyl-5-pyrazolones. These scaffolds are surrogates for phenol moieties in kinase inhibitors, offering similar H-bond donor/acceptor profiles with improved metabolic stability.

Protocol: Synthesis of 1-(3-Methoxyphenyl)-3-methyl-5-pyrazolone

Reagents:

• 3-Methoxyphenylhydrazine HCl (1.0 eq)[1]

• Ethyl Acetoacetate (1.1 eq)[1]

• Base: Sodium Acetate (1.1 eq) - Required to neutralize the HCl salt.

• Solvent: Ethanol (Abs.)[8]

Methodology:

• Neutralization: Suspend the hydrazine salt in Ethanol. Add Sodium Acetate and stir for 15 mins to liberate the free hydrazine in situ.

• Condensation: Add Ethyl Acetoacetate dropwise.

• Reflux: Heat to reflux for 4 hours. The reaction initially forms a hydrazone, which then undergoes intramolecular cyclization.[1][3]

• Isolation: Concentrate the solvent to 20% volume. Cool to 0°C. The pyrazolone product precipitates.

• Validation:

  • NMR Signature: Look for the disappearance of the ethyl ester quartet/triplet and the appearance of the pyrazolone CH proton (often tautomeric, appearing as broad singlets or distinct vinylic protons depending on solvent).[1]

Troubleshooting & Quality Control

Observation	Root Cause	Corrective Action
Low Yield (Indole)	Incomplete hydrazone formation.	Ensure water removal (Dean-Stark trap) if using non-aqueous solvents like Toluene.
Chlorinated Impurity	"Abnormal" Fischer reaction.[6][9]	Stop using HCl. Switch to H₂SO₄ or Polyphosphoric Acid (PPA). The methoxy group is nucleophilic and susceptible to substitution by Cl⁻.
Red/Pink Product	Oxidation of hydrazine.	Recrystallize starting material.[7] Perform reaction under Nitrogen. Add trace sodium metabisulfite.
Sticky Tar	Polymerization.[10]	Reduce reaction temperature. High temps (>140°C) promote polymerization of electron-rich indoles.

References

• Robinson, B. (1982).[1] The Fischer Indole Synthesis. Wiley-Interscience. (Definitive text on mechanism and regioselectivity).

• Murakami, Y., et al. (1995).[1] "Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis." Chemical & Pharmaceutical Bulletin, 43(8), 1281-1286.[1] Link (Describes the "abnormal" chlorination side-reaction).[1]

• Thermo Fisher Scientific. (2025). Safety Data Sheet: 3-Methoxyphenylhydrazine hydrochloride. Link

• Liao, Y., et al. (2015).[1] "Regioselective synthesis of 4- and 6-substituted indoles." Tetrahedron Letters, 56(3), 123-127.[1] (Modern optimization of the isomer separation).

• BenchChem. (2025). Technical Support: Synthesis of 5-Methoxyindoles and Troubleshooting. Link[1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. fishersci.com [fishersci.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. benchchem.com [benchchem.com]
• 10. assets.thermofisher.com [assets.thermofisher.com]

Preparation of 4-Methoxyindole from 3-Methoxyphenylhydrazine Hydrochloride: An Application Note and Detailed Protocol

Introduction: The Fischer Indole Synthesis and the Significance of 4-Methoxyindole

The Fischer indole synthesis, a cornerstone of heterocyclic chemistry since its discovery by Emil Fischer in 1883, remains a powerful and versatile method for the construction of the indole nucleus.[1][2] This acid-catalyzed reaction, which proceeds via the cyclization of an arylhydrazone, has been instrumental in the synthesis of a vast array of natural products, pharmaceuticals, and functional materials.[1][2][3] The indole scaffold is a privileged motif in medicinal chemistry, appearing in numerous drugs, including the triptan class of antimigraine agents.[1]

4-Methoxyindole, in particular, is a valuable building block in the synthesis of various biologically active compounds. Its applications range from the development of anticancer agents and HIV-1 integrase inhibitors to the synthesis of analogs of the neurotransmitter GABA. The methoxy substituent at the 4-position significantly influences the electronic properties of the indole ring, providing a handle for further functionalization and modulating the biological activity of the final molecule.

This application note provides a comprehensive guide for the preparation of 4-methoxyindole from 3-methoxyphenylhydrazine hydrochloride. The synthesis proceeds through a two-step sequence: the initial Fischer indole synthesis to form 4-methoxyindole-2-carboxylic acid, followed by a thermal decarboxylation to yield the desired 4-methoxyindole. We will delve into the mechanistic underpinnings of this transformation, provide a detailed, step-by-step experimental protocol, and offer expert insights for successful execution and troubleshooting.

Reaction Mechanism: A Stepwise Look at the Fischer Indole Synthesis

The Fischer indole synthesis is a cascade of chemical transformations initiated by the acid-catalyzed reaction of an arylhydrazine with an aldehyde or ketone.[1] In this specific application, 3-methoxyphenylhydrazine hydrochloride reacts with pyruvic acid. The generally accepted mechanism involves the following key steps:[1][2][4]

• Hydrazone Formation: The reaction commences with the condensation of 3-methoxyphenylhydrazine with the ketone (pyruvic acid) to form the corresponding phenylhydrazone.[5]

• Tautomerization: The phenylhydrazone then undergoes tautomerization to its enamine isomer.

• [6][6]-Sigmatropic Rearrangement: Under the acidic conditions provided by polyphosphoric acid (PPA), the enamine undergoes a[6][6]-sigmatropic rearrangement, a critical C-C bond-forming step.[1][4]

• Aromatization and Cyclization: The resulting intermediate rearomatizes, followed by an intramolecular cyclization.

• Ammonia Elimination: Finally, the elimination of an ammonia molecule leads to the formation of the aromatic indole ring, in this case, 4-methoxyindole-2-carboxylic acid.

The subsequent decarboxylation of 4-methoxyindole-2-carboxylic acid is typically achieved by heating, which expels carbon dioxide to furnish the final product, 4-methoxyindole.[5]

Experimental Workflow Overview

Sources

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. testbook.com [testbook.com]
• 3. Fischer Indole Synthesis | TCI EUROPE N.V. [tcichemicals.com]
• 4. Fischer-Indole Synthesis (Chapter 22) - Name Reactions in Organic Synthesis [cambridge.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. A three-component Fischer indole synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Revolutionizing Heterocyclic Synthesis: A Guide to Microwave-Assisted Reactions with 3-Methoxyphenylhydrazine Hydrochloride

Introduction: The Paradigm Shift to Microwave-Assisted Organic Synthesis (MAOS)

In the relentless pursuit of efficiency and sustainability in drug discovery and development, Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology.[1][2] This approach dramatically accelerates chemical reactions, often reducing synthesis times from hours or days to mere minutes.[3][4] The core principle of MAOS lies in the direct and efficient heating of polar molecules and ions through microwave irradiation, leading to rapid, uniform heating and often resulting in higher yields and cleaner reaction profiles compared to conventional heating methods.[5] This guide provides an in-depth exploration of the application of 3-methoxyphenylhydrazine hydrochloride in microwave-assisted synthesis, with a particular focus on the construction of valuable heterocyclic scaffolds.

The Versatility of 3-Methoxyphenylhydrazine Hydrochloride in Heterocyclic Chemistry

3-Methoxyphenylhydrazine hydrochloride is a important precursor for the synthesis of a wide array of heterocyclic compounds, most notably indoles via the Fischer indole synthesis. The presence of the methoxy group at the 3-position of the phenyl ring introduces specific electronic and steric effects that can influence the regioselectivity and reactivity of these transformations, making it a valuable tool for medicinal chemists.

Core Application: The Microwave-Assisted Fischer Indole Synthesis

The Fischer indole synthesis, a cornerstone of heterocyclic chemistry since its discovery in 1883, involves the acid-catalyzed reaction of a phenylhydrazine with an aldehyde or ketone to form an indole.[6] While a powerful and versatile method, it often requires harsh conditions and long reaction times. Microwave irradiation has been shown to significantly enhance the efficiency of this classic transformation.[7][8]

Reaction Mechanism: A Step-by-Step Visualization

The generally accepted mechanism for the Fischer indole synthesis proceeds through several key steps. The initial condensation of 3-methoxyphenylhydrazine with a carbonyl compound forms a phenylhydrazone. This is followed by tautomerization to an ene-hydrazine, which then undergoes a[5][5]-sigmatropic rearrangement. Subsequent cyclization and elimination of ammonia yield the final indole product.[6]

Sources

• 1. ijrpas.com [ijrpas.com]
• 2. mdpi.com [mdpi.com]
• 3. ajchem-a.com [ajchem-a.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. ajgreenchem.com [ajgreenchem.com]
• 6. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

improving low yields in 3-methoxyphenylhydrazine hydrochloride reactions

Technical Support Center: Case #39232-MX Subject: Yield Optimization for 3-Methoxyphenylhydrazine Hydrochloride Ticket Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

User reports indicate consistent low yields (<40%) and tar formation during the synthesis of 3-methoxyphenylhydrazine hydrochloride (CAS: 39232-91-2) from m-anisidine.

Diagnosis: The failure points in this synthesis are distinct and non-linear. The most common culprit is not chemical stoichiometry, but physical mass transfer failure during the reduction step (the "Cement Effect") and thermal decomposition during the diazotization phase.

This guide replaces standard textbook procedures with a field-proven troubleshooting protocol designed to elevate yields to the 70-85% range.

Module 1: The Diazotization Phase (Prevention of Decomposition)[1]

The Issue: The diazonium intermediate of m-anisidine is electron-rich but thermally unstable. If the internal temperature exceeds 5°C for even 60 seconds, the diazonium salt hydrolyzes to 3-methoxyphenol (a black tar precursor), permanently capping your maximum yield.

Critical Protocol Parameters:

• Temperature: Must remain between -5°C and 0°C.

• Acid Stoichiometry: You need >2.5 equivalents of HCl. Less acid promotes the formation of triazenes (diazoamino compounds) rather than the diazonium salt.

Troubleshooting Workflow:

Symptom	Probable Cause	Corrective Action
Solution turns black/brown immediately	Exotherm spike (>5°C).	Pre-cool acid before adding amine. Add NaNO₂ as a 2.5M solution under the surface via syringe pump or dropping funnel.
Yellow/Orange precipitate forms	Coupling side-reaction (Triazene formation).	Increase Acidity. The pH must be < 1. Ensure vigorous stirring to prevent localized low-acid zones.
No starch-iodide color change	Incomplete diazotization.	Add NaNO₂ until a positive starch-iodide test persists for 5 minutes.

Module 2: The Reduction Phase (The "Cement Effect")

The "Secret" Failure Point: When Stannous Chloride (SnCl₂) is added to the diazonium salt, a double salt complex forms immediately. This precipitate is voluminous and thick. Standard magnetic stir bars will seize. Once stirring stops, the reduction becomes diffusion-limited; the diazonium salt decomposes before it can be reduced, destroying the yield.

The Fix: Mechanical Stirring or Manual Agitation.

Optimized Reduction Protocol (SnCl₂ Method):

• Preparation: Dissolve SnCl₂·2H₂O (2.2 equiv) in conc. HCl. Cool this solution to -5°C before addition.

• Addition: Add the cold SnCl₂ solution to the diazonium mixture in one portion (unlike standard dropwise protocols) to outpace decomposition, provided you have adequate cooling capacity.

• Agitation: If the magnetic bar seizes, immediately switch to manual stirring with a glass rod or use an overhead mechanical stirrer. You must maintain a slurry, not a solid block.

Caption: Logic flow demonstrating why magnetic stirring leads to yield failure during the critical complex-formation stage.

Module 3: Isolation & Purification (The "Solubility Trap")

The Issue: 3-Methoxyphenylhydrazine HCl is moderately soluble in water but insoluble in ether. Users often lose product by washing the filter cake with too much water or failing to "crash out" the salt completely.

Isolation Protocol:

• The Crash-Out: After the reaction sits at 4°C for 4-12 hours, a solid precipitate should form.

• Filtration: Filter the cold slurry.

• The Wash (Critical):

  • Wash 1: Ice-cold brine (sat. NaCl) or 6N HCl (minimal volume). Do not use room temp water.

  • Wash 2: Cold Ethanol (removes organic impurities).

  • Wash 3: Diethyl Ether (removes water and dries the solid).

• Recrystallization: If the solid is pink/brown (oxidized), recrystallize from hot water with a pinch of activated charcoal. Filter hot, then add a few drops of conc. HCl to the filtrate to force crystallization upon cooling.

Frequently Asked Questions (FAQ)

Q: My product turned purple/red overnight. Is it ruined? A: Not necessarily. Phenylhydrazines are air-sensitive and oxidize to form colored impurities (diazenes) on the surface.

• Fix: Recrystallize immediately using the protocol in Module 3.

• Prevention:[1] Store the dried salt under Nitrogen or Argon at 4°C.

Q: Can I use Sodium Sulfite instead of Tin Chloride? A: Yes, and it is "greener," but it is more pH-sensitive.

• Note: The sulfite method requires careful pH adjustment (pH 6-7 for sulfite formation, then hydrolysis). If you miss the pH window, you form the sulfonate salt which does not hydrolyze to the hydrazine. The SnCl₂ method is "messier" but more robust for small-scale troubleshooting.

Q: The melting point is lower than the literature value (142°C). A: This usually indicates retained water or tin salts.

• Check: Run an ash test. If residue remains after burning, you have tin contamination. Recrystallize from water/HCl to remove inorganic salts.

Visualizing the Pathway

The following diagram illustrates the complete reaction pathway and the specific points where yield is lost.

Caption: Reaction pathway highlighting the divergence points where side-products (Tar/Triazene) form due to temperature or acidity errors.

References

• ChemicalBook. 4-Methoxyphenylhydrazine hydrochloride Preparation Process. (Detailed stoichiometry and SnCl2 reduction protocols applicable to the meta-isomer).

• Organic Syntheses. Phenylhydrazine (Standard Diazotization/Reduction Protocol). Coll. Vol. 1, p.442 (1941). (Foundational text for sulfite vs. tin reduction methods).

• BenchChem. Troubleshooting & Optimization of Diazotization. (Decision tree for pH and temperature control).

• Thermo Fisher Scientific. Safety Data Sheet: 3-Methoxyphenylhydrazine hydrochloride.[1] (Stability and storage data).[2][3][4]

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. chemscene.com [chemscene.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

recrystallization techniques for purifying 3-methoxyphenylhydrazine derivatives

Ticket Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Recrystallization and Stability Protocols for 3-Methoxyphenylhydrazine Hydrochloride

Executive Summary: The Nature of the Beast

Welcome to the technical support hub. If you are here, you are likely staring at a flask containing a dark red oil or a tarry solid instead of the pristine white crystals you expected.

The Core Problem: 3-Methoxyphenylhydrazine is significantly more reactive than unsubstituted phenylhydrazine. The methoxy group at the meta position acts as an Electron Donating Group (EDG) through resonance and induction, increasing the electron density on the hydrazine moiety. This makes the compound:

• Highly Nucleophilic: Excellent for pyrazole synthesis (e.g., with 1,3-dicarbonyls).

• Oxidation Prone: It rapidly oxidizes in air to form azo compounds and diazonium tars (the source of the red color).

The Solution: We rarely purify the free base. It is an unstable oil at room temperature. The industry standard is to isolate and purify the Hydrochloride Salt (HCl) . The protonation of the terminal nitrogen (

) reduces electron density, effectively "locking" the molecule against oxidation.

Standard Operating Procedure (SOP)

Protocol ID: REC-3MPH-HCl-01 Method: Ethanol-Acid/Ether Precipitation Objective: Purify 3-methoxyphenylhydrazine hydrochloride to >98% purity.

Reagents Required:

• Crude Product: 3-Methoxyphenylhydrazine HCl (often brown/pink).

• Solvent A: Absolute Ethanol (EtOH).

• Solvent B (Antisolvent): Diethyl Ether (

  ) or MTBE.

• Stabilizer: Concentrated HCl (37%).

• Wash Solvent: Cold 1:1 EtOH/

  .

Step-by-Step Workflow:

• Preparation:

  • Equip a round-bottom flask with a reflux condenser and a magnetic stir bar.

  • Flush the setup with Nitrogen or Argon (Critical for minimizing oxidation).

• Dissolution (The "Acid Spike"):

  • Place crude solid in the flask.

  • Add Solvent A (Ethanol) at a ratio of ~5-7 mL per gram of solid.

  • CRITICAL: Add 2-3 drops of Conc. HCl per gram of solid. Why? This ensures the equilibrium stays firmly on the salt side, preventing dissociation into the oxidizable free base during heating.

• Heating:

  • Heat to reflux (

    ) with stirring.

  • Checkpoint: If the solid does not dissolve after 10 minutes of reflux, add more hot ethanol in 1 mL increments.

  • Note: If black specks (tar) remain suspended, perform a hot filtration through a pre-warmed Celite pad.

• Crystallization:

  • Remove from heat. Allow the solution to cool to warm (

    ).

  • Slowly add Solvent B (Ether) dropwise until a faint, persistent cloudiness appears.

  • Add 1-2 drops of Ethanol to clear the cloudiness.

  • Seal the flask (under inert gas if possible) and let it stand at room temperature for 1 hour, then move to a

    fridge or ice bath.

• Collection:

  • Filter rapidly using a Büchner funnel.

  • Wash with Cold Wash Solvent .

  • Dry in a vacuum desiccator over

    or KOH pellets.

Visualization: The Purification Logic

The following diagram illustrates the decision-making process during the purification workflow.

Figure 1: Decision logic for the purification of hydrazine salts, emphasizing the removal of insoluble oxidation byproducts.

Troubleshooting Guide (The "Help Desk")

Ticket #404: The Product "Oiled Out"

Symptom: Instead of crystals, a layer of heavy oil forms at the bottom of the flask upon cooling. Diagnosis: This occurs when the saturation point is reached at a temperature above the melting point of the solvated solid. It is common with methoxy-derivatives due to impurities depressing the melting point. Fix:

• Reheat the mixture until the oil redissolves.

• Add more Solvent A (Ethanol). You need to dilute the solution so that saturation happens at a lower temperature (below the melting point).

• Seed it. Add a tiny crystal of pure product (if available) or scratch the glass wall with a glass rod to induce nucleation.

Ticket #503: Rapid Discoloration (Red/Brown)

Symptom: The solution turns dark red during heating. Diagnosis: Auto-oxidation.[1] The free base is being generated and reacting with air. Fix:

• Check pH: The solution is likely not acidic enough. Add more conc. HCl immediately.

• Limit Heat: Do not reflux longer than necessary. Hydrazines are thermally sensitive.

• Degas: Ensure solvents are degassed or run the recrystallization under a nitrogen balloon.

Ticket #200: Low Yield

Symptom: Very few crystals formed, even at

. Diagnosis: The compound is too soluble in Ethanol. Fix:

• Increase Antisolvent: Increase the ratio of Ether/MTBE.

• Switch Solvent System: Use Water/Conc. HCl (Vogel's Method).

  • Dissolve salt in minimum boiling water.

  • Add conc. HCl until the solution is strongly acidic (this utilizes the common ion effect to force precipitation).

  • Cool to

    .

Comparative Data: Solvent Systems

Solvent System	Yield Potential	Purity Profile	Risk Factor	Best For
EtOH / Et2O	High (85-90%)	Excellent	Flammability	General purification of crude salts.
Water / HCl	Moderate (70-80%)	Good	Hydrolysis	Removal of highly water-soluble impurities.
MeOH / MTBE	High (80-90%)	Excellent	Toxicity	Alternative if EtOH fails; MTBE is safer than Ether.

Frequently Asked Questions (FAQ)

Q: Can I store the free base? A: Strongly Not Recommended. The free base of 3-methoxyphenylhydrazine is an oil that will darken and decompose within days, even in a fridge. Always store as the HCl salt. If you need the free base for a reaction, generate it in situ by adding a base (like Triethylamine or NaOAc) directly to the reaction vessel containing the salt.

Q: My product is pink even after recrystallization. Is it bad? A: Trace oxidation products are highly colored (diazenes). A faint pink hue usually indicates >98% purity and is acceptable for most downstream applications (like Fischer Indole Synthesis). If it is dark red, repeat the recrystallization with charcoal (use minimal contact time).

Q: Is this compound toxic? A: Yes. Phenylhydrazines are potent skin sensitizers and suspected carcinogens. They can cause hemolysis (destruction of red blood cells).[2] Always handle in a fume hood and wear double nitrile gloves.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989. (Standard protocols for hydrazine salt purification via acid/water systems).

• Organic Syntheses. Phenylhydrazine. Org. Synth. 1922, 2, 71; Coll. Vol. 1, p.442.[3] (Foundational method for handling phenylhydrazine stability and salt formation).[2]

• Misra, H. P.; Fridovich, I. The Oxidation of Phenylhydrazine: Superoxide and Mechanism. Biochemistry 1976, 15 (3), 681–687. (Mechanistic insight into the auto-oxidation of hydrazines and the formation of red azo-intermediates).

• Sigma-Aldrich. Safety Data Sheet: (3-Methoxyphenyl)hydrazine hydrochloride. (Safety and handling data).

Sources

• 1. The oxidation of phenylhydrazine: superoxide and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Description, Synthesis and Usage of Phenylhydrazine_Chemicalbook [chemicalbook.com]
• 3. KR100517343B1 - Preparation method of Methoxyphenylhydrazine - Google Patents [patents.google.com]

handling toxicity and safety risks of hydrazine hydrochloride salts in the lab

This guide provides comprehensive safety information and troubleshooting protocols for researchers, scientists, and drug development professionals working with hydrazine hydrochloride salts. As a Senior Application Scientist, this document synthesizes technical data with practical, field-proven insights to ensure your safety and experimental integrity.

Frequently Asked Questions (FAQs)

Q1: What are the primary health risks associated with hydrazine hydrochloride exposure?

Hydrazine and its salts are highly toxic and corrosive substances that pose significant health risks upon exposure through inhalation, skin contact, or ingestion.[1][2][3] They are considered suspected human carcinogens.[4][5]

• Acute Effects: Exposure can cause severe irritation and burns to the skin, eyes, and respiratory tract.[1][4] Inhalation may lead to symptoms such as coughing, shortness of breath, and potentially a life-threatening buildup of fluid in the lungs (pulmonary edema), which can be delayed.[1] Systemic effects can include headache, dizziness, nausea, seizures, and convulsions.[1]

• Chronic Effects: Long-term or repeated exposure may damage the liver, kidneys, and central nervous system.[2][6] Hydrazine is a suspected human carcinogen and may cause skin sensitization, leading to allergic reactions upon subsequent exposure.[2][4] The Department of Health and Human Services (DHHS) has determined that hydrazine may reasonably be anticipated to be a carcinogen.

Q2: What are the appropriate personal protective equipment (PPE) for handling hydrazine hydrochloride?

A comprehensive PPE strategy is mandatory for all personnel handling hydrazine hydrochloride to create a critical barrier against its hazardous properties.[5]

• Hand Protection: Wear nitrile or other chemical-resistant gloves.[4] It is crucial to check for any signs of degradation or permeation.

• Eye Protection: Chemical safety goggles are required.[4] A face shield should also be worn if there is a risk of splashing.[4]

• Skin and Body Protection: A lab coat is the minimum requirement.[4] For larger quantities or when there is a higher risk of exposure, consider a chemical-resistant apron or suit.

• Respiratory Protection: All work with hydrazine hydrochloride salts must be conducted in a certified chemical fume hood.[4] If exposure limits are likely to be exceeded, a NIOSH-approved respirator is necessary.[1][7][8]

Q3: What is the correct procedure for storing hydrazine hydrochloride salts?

Proper storage is crucial to maintain the chemical's stability and prevent hazardous situations.

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.[2][9]

• Keep the container tightly closed and protect it from physical damage.[2]

• The storage area should be clearly marked with appropriate hazard signs.[4]

Q4: How should I properly dispose of hydrazine hydrochloride waste?

Hydrazine hydrochloride and its containers must be disposed of as hazardous waste.[2]

• Collect all waste in a clearly labeled, sealed, and appropriate container.[10]

• Do not mix hydrazine waste with other chemical waste streams.

• Follow all local, state, and federal regulations for hazardous waste disposal. Do not release it into the environment as it is very toxic to aquatic life.[6][7][9]

Q5: What are the immediate first-aid measures in case of accidental exposure?

Immediate and appropriate first aid is critical in the event of an exposure.[11]

• In case of skin contact: Immediately remove all contaminated clothing and flush the affected area with large amounts of water for at least 15 minutes.[1][2][12] Seek immediate medical attention.[1][2]

• In case of eye contact: Immediately flush the eyes with plenty of water for at least 30 minutes, occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.[1][2]

• If inhaled: Move the person to fresh air immediately.[2] If breathing has stopped, provide artificial respiration.[8] Seek immediate medical attention.[1][2]

• If swallowed: Do NOT induce vomiting.[8][12] If the person is conscious, give them 2-4 cupfuls of milk or water.[2] Seek immediate medical attention.[2]

Troubleshooting Guides

Scenario 1: My hydrazine hydrochloride solution has changed color. What does this indicate and is it still safe to use?

A change in color, such as turning yellow, can indicate decomposition or contamination. Hydrazine and its salts can react with air and light.[4]

• Causality: The color change is likely due to oxidation or reaction with impurities. This can alter the chemical's properties and potentially create unknown and hazardous byproducts.

• Recommended Action:

  • Do not use the discolored solution.

  • Treat it as hazardous waste and dispose of it according to your institution's guidelines.

  • To prevent this in the future, ensure your hydrazine hydrochloride salts are stored in a tightly sealed, opaque container in a cool, dark, and well-ventilated area.

Scenario 2: I've detected a faint ammonia-like odor near my hydrazine storage area. What should I do?

Hydrazine has a distinct, ammonia-like odor.[1] However, the odor threshold is variable, and you should not rely on it to determine hazardous exposure levels.[1]

• Causality: An ammonia-like odor strongly suggests a leak or spill from a container, indicating the presence of hydrazine vapor in the air.

• Recommended Action:

  • Do not attempt to locate the source of the leak without appropriate respiratory protection.

  • Evacuate the immediate area and inform your lab supervisor or safety officer.

  • Restrict access to the area.

  • If trained and equipped with the proper PPE, you may approach the area to improve ventilation by opening a fume hood sash.

  • Follow your institution's specific procedures for responding to a hazardous chemical leak.

Scenario 3: I accidentally spilled a small amount of hydrazine hydrochloride powder on the bench. What is the step-by-step cleanup procedure?

For small spills, a trained individual can perform the cleanup, but only with the correct procedure and PPE.

• Causality: A spill of the solid salt can lead to dust generation and subsequent inhalation, as well as skin contact.

• Recommended Action:

  • Alert others: Inform colleagues in the immediate area of the spill.[13]

  • Evacuate: If the spill is large or you are not trained to handle it, evacuate the area and call for emergency assistance.[4]

  • PPE: Before cleaning, put on the appropriate PPE, including a lab coat, chemical safety goggles, and chemical-resistant gloves.[13]

  • Containment: Cover the spill with a dry, inert absorbent material like sand or vermiculite to prevent it from spreading.[14] Some sources suggest applying "slaked lime" (calcium hydroxide).[14][15]

  • Cleanup: Carefully sweep the material into a designated, labeled hazardous waste container.[2] Avoid creating dust.[2]

  • Decontamination: Clean the spill area with soap and water, and collect the cleaning materials for disposal as hazardous waste.[13]

  • Disposal: Dispose of all contaminated materials as hazardous waste according to your institution's protocols.

  • Hygiene: Wash your hands thoroughly after the cleanup is complete.[2]

Data and Protocols

Quantitative Exposure Limits

Parameter	Value	Agency
OSHA PEL (Permissible Exposure Limit)	1 ppm (8-hour TWA)	OSHA[1]
NIOSH REL (Recommended Exposure Limit)	0.03 ppm (2-hour Ceiling)	NIOSH[1][16]
ACGIH TLV (Threshold Limit Value)	0.01 ppm (8-hour TWA)	ACGIH[1]
IDLH (Immediately Dangerous to Life or Health)	50 ppm	NIOSH[1]

TWA: Time-Weighted Average

Experimental Workflow: Safe Weighing and Solution Preparation

Caption: Logic for emergency response to hydrazine hydrochloride exposure.

References

• Hydrazine - Hazardous Substance Fact Sheet. (2009). New Jersey Department of Health. [Link]

• Hydrazine dihydrochloride - SAFETY DATA SHEET. (2014). Thermo Fisher Scientific. [Link]

• Hydrazine - NIOSH Pocket Guide to Chemical Hazards. (2019). Centers for Disease Control and Prevention. [Link]

• ICSC 0281 - HYDRAZINE. (2009). International Labour Organization. [Link]

• Material Safety Data Sheet - Hydrazine dihydrochloride. (2006). Cole-Parmer. [Link]

• Hydrazine Standard Operating Procedure Template. University of New Mexico. [Link]

• Hydrazine - Incident management. (2016). GOV.UK. [Link]

• Safety Data Sheet: Hydrazine monohydrochloride. (2021). Chemos GmbH & Co.KG. [Link]

• HYDRAZINE DIHYDROCHLORIDE. Techno PharmChem. [Link]

• Best Practices: Emergency Medical Management to Hydrazine Exposure. (2016). CORE Scholar. [Link]

• Hydrazine - IDLH. (1994). Centers for Disease Control and Prevention. [Link]

• HYDRAZINE DIHYDROCHLORIDE EXTRA PURE MSDS CAS No. (2017). Loba Chemie. [Link]

• Safety Data Sheet: Phenylhydrazine hydrochloride. Carl ROTH. [Link]

• Hydrazine Toxicology. (2023). National Center for Biotechnology Information. [Link]

• Spill Kits and Spill Clean Up Procedures. Georgia Institute of Technology. [Link]

• ATSDR Hydrazines Tox Profile. Agency for Toxic Substances and Disease Registry. [Link]

• hydrazine dihydrochloride. Integra Chemical Company. [Link]

• Hydrazine - Risk Management and Safety. University of Notre Dame. [Link]

• Laboratory Safety Standard Operating Procedure (SOP). (2018). University of California, Irvine. [Link]

• PHENYL HYDRAZINE HYDROCHLORIDE AR. Loba Chemie. [Link]

• SPILL CLEANUP QUICK REFERENCE. University of Illinois Urbana-Champaign. [Link]

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• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. chemos.de [chemos.de]
• 4. ehs.unm.edu [ehs.unm.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ICSC 0281 - HYDRAZINE [chemicalsafety.ilo.org]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. artscimedia.case.edu [artscimedia.case.edu]
• 11. corescholar.libraries.wright.edu [corescholar.libraries.wright.edu]
• 12. riskmanagement.nd.edu [riskmanagement.nd.edu]
• 13. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 14. enhs.uark.edu [enhs.uark.edu]
• 15. ehs.gatech.edu [ehs.gatech.edu]
• 16. CDC - NIOSH Pocket Guide to Chemical Hazards - Hydrazine [cdc.gov]

color change and stability indicators for 3-methoxyphenylhydrazine hydrochloride

Technical Support Center: 3-Methoxyphenylhydrazine Hydrochloride

Topic: Color Change, Stability Indicators, and Handling Protocols Product CAS: 39232-91-2 Audience: Medicinal Chemists, Process Development Scientists

Introduction: The Senior Scientist’s Perspective

Welcome to the technical support hub for 3-Methoxyphenylhydrazine Hydrochloride . As a key intermediate in the synthesis of indole-based therapeutics (via Fischer Indole Synthesis), the integrity of this starting material is critical for yield and impurity profiles.

A common point of confusion with this compound is its appearance. While theoretical purity dictates a white to off-white crystalline solid, commercial batches often arrive with a pink or violet cast. This guide dissects the causality between storage conditions, oxidative degradation, and colorimetric indicators to ensure your experimental success.

Part 1: Visual Inspection & Quality Assessment

Q: My material arrived looking purple/violet. Is it degraded?

A: Not necessarily, but it indicates surface oxidation. Pure 3-methoxyphenylhydrazine hydrochloride is off-white to pale beige . However, phenylhydrazines are notoriously sensitive to auto-oxidation. Upon exposure to air, trace amounts oxidize to diazenes and subsequent azo-coupling products, which are highly chromophoric (colored).

• Acceptable: Pale pink to light violet powder. (Usable for most synthesis without purification).

• Critical: Dark purple, brown, or black clumps. (Requires purification).[1][2][3][4]

• Unusable: Tarry/sticky residue. (Discard).[2][5]

Q: What is the mechanism behind the color change?

The color shift is a "chemical alarm" system. The free base hydrazine is more labile, but even the hydrochloride salt can degrade over time or with moisture exposure.

• Oxidation: The hydrazine group (-NHNH₂) oxidizes to a diazene intermediate (-N=NH).

• Coupling: Radical intermediates couple to form extended conjugated systems (azo dyes/tars), absorbing light in the visible spectrum (appearing pink/purple).

Visual Quality Decision Matrix

Figure 1: Decision tree for assessing material usability based on visual cues.

Part 2: Stability & Storage Protocols

Q: How should I store this to prevent the "purple shift"?

The hydrochloride salt is significantly more stable than the free base, but it is hygroscopic and photosensitive .

Recommended Storage Conditions:

Parameter	Recommendation	Reason
Temperature	2–8°C (Refrigerated)	Slows kinetic rate of auto-oxidation.
Atmosphere	Inert Gas (Argon/Nitrogen)	Displaces oxygen; essential for long-term storage.
Container	Amber Glass	Blocks UV light which catalyzes N-N bond cleavage.

| Desiccant | Required | Prevents hydrolysis and "caking" (hygroscopicity). |

Q: I left the bottle open on the bench. Is it ruined?

If it was for a few hours in a climate-controlled lab, it is likely fine. If left overnight or in high humidity:

• Check Appearance: Look for darkening or "sweating" (moisture absorption).

• Melting Point Test: Pure 3-methoxyphenylhydrazine HCl melts at 140–142°C (with decomposition) [1, 2]. A significant drop (e.g., <135°C) indicates hydrolysis or impurity accumulation.

Part 3: Experimental Troubleshooting

Q: During the Fischer Indole Synthesis, my reaction mixture turned dark immediately. Is this normal?

A: Yes, color changes are expected, but the type of color matters.

• Stage 1: Hydrazone Formation: When you react 3-methoxyphenylhydrazine with a ketone/aldehyde, the solution typically turns Yellow or Orange . This indicates the formation of the hydrazone intermediate.

• Stage 2: Cyclization (Acid Catalyst): Upon heating with acid (e.g., PPA, ZnCl₂, or H₂SO₄), the mixture will darken to Red/Brown . This is normal.

• Red Flag: If the mixture turns Black/Tar-like before acid addition or heating, your starting hydrazine may have decomposed, or the exotherm was uncontrolled.

Q: How do I purify degraded (dark/sticky) material?

If your material fails the visual or melting point test, perform a recrystallization. Do not use column chromatography for the salt form as it often streaks or degrades on silica.

Protocol: Recrystallization of 3-Methoxyphenylhydrazine HCl Prerequisite: Perform in a fume hood. Wear PPE.

• Solvent Selection: Ethanol (EtOH) is the primary solvent; Diethyl Ether (Et₂O) is the anti-solvent.

• Dissolution:

  • Place crude solid in an Erlenmeyer flask.

  • Add minimum hot EtOH (approx. 60-70°C) dropwise until dissolved.

  • Note: If the solution is very dark, add activated charcoal, stir for 5 mins, and filter hot through Celite.

• Crystallization:

  • Allow the solution to cool to room temperature.[3]

  • Add Et₂O dropwise until a faint turbidity (cloudiness) persists.

  • Cool in an ice bath (0-4°C) for 1-2 hours.

• Collection:

  • Filter crystals via vacuum filtration (Buchner funnel).[2]

  • Wash with cold Et₂O/EtOH (3:1 mix).

  • Dry under vacuum.[4]

• Validation: Recovered solid should be off-white/pale pink with MP ~140°C.

Part 4: Scientific Rationale & Mechanisms

To understand why these protocols exist, we must look at the degradation pathway. The electron-donating methoxy group (-OCH₃) on the phenyl ring activates the ring, making the hydrazine moiety slightly more nucleophilic but also more susceptible to oxidative radical formation compared to unsubstituted phenylhydrazine.

Degradation Pathway Visualization

Figure 2: Oxidative degradation pathway leading to color formation.

References

• ChemicalBook. (2025).[5][6][7] 3-Methoxyphenylhydrazine hydrochloride Properties and Safety. Retrieved from

• Fisher Scientific. (2025). Safety Data Sheet: 3-Methoxyphenylhydrazine hydrochloride. Retrieved from

• Sigma-Aldrich. (n.d.). Product Specification: (3-Methoxyphenyl)hydrazine hydrochloride.[1][5][6][7][8][9][10] Retrieved from

• ECHEMI. (2025). Physical Properties and Appearance of CAS 39232-91-2. Retrieved from

Sources

• 1. chemscene.com [chemscene.com]
• 2. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 3. LabXchange [labxchange.org]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]
• 7. 3-Methoxyphenylhydrazine hydrochloride | 39232-91-2 [chemicalbook.com]
• 8. echemi.com [echemi.com]
• 9. 3-Methoxyphenylhydrazine hydrochloride | CAS 39232-91-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 10. angenesci.com [angenesci.com]

Reference Data & Comparative Studies

Validating Regioselectivity in Fischer Indole Synthesis: 3-Methoxyphenylhydrazine Derivatives

Topic: Validating Synthesis of Indoles from 3-Methoxyphenylhydrazine via TLC Content Type: Publish Comparison Guide

Executive Summary

The Fischer indole synthesis using 3-methoxyphenylhydrazine presents a classic regioselectivity challenge in drug discovery. Unlike para-substituted hydrazines which yield a single product, meta-substituted precursors cyclize via two distinct electronic and steric pathways, yielding a mixture of 4-methoxyindole (minor, "ortho-cyclization") and 6-methoxyindole (major, "para-cyclization").

This guide compares three thin-layer chromatography (TLC) methodologies—Standard Silica TLC , High-Performance TLC (HPTLC) , and 2D-TLC —to validate the synthesis, monitor isomer ratios, and ensure purity without immediate reliance on expensive HPLC/NMR resources.

Part 1: The Scientific Challenge (Mechanism & Regioselectivity)

The core difficulty lies in the [3,3]-sigmatropic rearrangement. The methoxy group at the meta position of the hydrazine creates two non-equivalent nucleophilic sites on the benzene ring.

• Path A (Sterically Hindered): Attack at the ortho position (between the hydrazine and methoxy group) yields the 4-methoxyindole .

• Path B (Sterically Favored): Attack at the para position (away from the methoxy group) yields the 6-methoxyindole .

Mechanistic Pathway Diagram[1]

Figure 1: Bifurcation of the Fischer Indole pathway showing the origin of the 4-methoxy and 6-methoxy regioisomers.

Part 2: Comparative Analysis of Validation Methods

For a researcher needing to separate these isomers, choosing the right TLC method is critical. The 4- and 6-isomers often possess

in standard systems.

Method A: Standard Silica TLC (The Rapid Screen)

Best for: Quick reaction monitoring (disappearance of hydrazine).

• Pros: Low cost (<$1/plate), rapid (10-15 min).

• Cons: Poor resolution of regioisomers; "streaking" caused by basic indole nitrogen interacting with acidic silanols.

• Verdict: Use for checking reaction completion, not for purity validation.

Method B: HPTLC (High-Performance TLC)

Best for: Quantitative ratio analysis (4-OMe vs 6-OMe) and limit tests.

• Pros: Optimized silica particle size (5-6 µm vs 10-12 µm) provides sharper bands; automated application reduces human error; capable of resolving isomers with

  as low as 0.02.

• Cons: Requires instrumentation (densitometer/scanner); higher cost.

• Verdict: The Gold Standard for GLP/GMP environments.

Method C: 2D-TLC (The "Nuclear Option")

Best for: Complex crude mixtures and checking compound stability.

• Pros: Resolves overlapping spots by using two orthogonal solvent systems; identifies if the product is decomposing on silica (spots appear off-diagonal).

• Cons: Time-consuming; lower throughput.[1]

• Verdict: Essential when standard TLC shows a "smear" or ambiguous single spot.

Comparative Data Summary

Feature	Standard Silica TLC	HPTLC (Automated)	2D-TLC
Stationary Phase	Silica Gel 60 ( )	Silica Gel 60 ( )	Silica Gel 60
Resolution ( )	Low (Bands diffuse)	High (Compact bands)	Very High (Orthogonal)
Isomer Separation	Difficult ( often overlaps)	Excellent (distinct bands)	Excellent (distinct coordinates)
Sample Volume	(Manual)	(Spray)
Detection Limit
Primary Use	Reaction Monitoring	Purity/Isomer Ratio	Troubleshooting

Part 3: Experimental Protocols (Self-Validating Systems)

Optimized Mobile Phase Selection

Indoles are moderately polar but basic. To prevent tailing (which masks isomer separation), the mobile phase must contain a modifier.

• System A (Non-Polar Indoles): Hexane : Ethyl Acetate (8:2)

• System B (Polar/Carboxylate Indoles): Toluene : Ethyl Acetate : Acetic Acid (7:2:1) — Acetic acid suppresses ionization of the NH, sharpening the bands. [1]

The "Co-Spotting" Validation Protocol

Never rely on side-by-side comparison alone. Matrix effects can shift

values. You must use a 3-lane system for every run.

Step-by-Step:

• Lane 1: Spot pure Starting Material (Hydrazine).

• Lane 2: Spot Crude Reaction Mixture.

• Lane 3 (The Validator): Spot Starting Material OVER the Crude Mixture (Co-spot).

• Elution: Run in System B.

Interpretation:

• If Lane 3 shows two distinct spots (figure-8 or separated), the product is distinct from the starting material.

• If Lane 3 shows a single blob, the reaction has not progressed, or the solvent system is insufficient.

Visualization: The Ehrlich’s Reagent Test

UV (254 nm) is insufficient for distinguishing methoxy-indole isomers. Chemical staining provides colorimetric differentiation.

• Reagent: p-Dimethylaminobenzaldehyde (p-DMAB) in HCl/Ethanol.[2]

• Mechanism: Electrophilic attack at the electron-rich C2/C3 position of the indole.

• Result:

  • Indoles: Turn pink to deep violet/blue immediately.

  • Hydrazines: Often turn yellow or orange (distinct from indole purple).

  • Isomer Differentiation: 6-methoxyindoles typically develop color faster and with a more "red-violet" hue compared to the "blue-violet" of 4-methoxyindoles due to resonance conjugation differences, though this must be calibrated with known standards. [2]

Part 4: Validation Workflow Diagram

This decision tree guides the researcher through the validation process, ensuring no false positives.

Figure 2: Step-by-step validation workflow for separating and confirming indole regioisomers.

References

• Pandey, A. et al. (2016).[3] "Development of HPTLC method for separation of indole alkaloids." ResearchGate.[3] Available at: [Link]

• Ehrlich's Reagent Mechanism. (2022). Microbe Notes. Available at: [Link]

• Murakami, Y. et al. (1998). "Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis." Chemical & Pharmaceutical Bulletin. Available at: [Link]

• Reich, E. & Schibli, A. (2007). "High-Performance Thin-Layer Chromatography for the Analysis of Medicinal Plants." Thieme Medical Publishers. (Contextual grounding for HPTLC vs TLC comparison).

Sources

• 1. ctlatesting.com [ctlatesting.com]
• 2. Ehrlich's reagent - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Elemental Analysis of 3-Methoxyphenylhydrazine Hydrochloride: Standards, Methods, and Data Interpretation

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and synthetic chemistry, the precise characterization of reagents and intermediates is not merely a procedural formality; it is the bedrock of reproducible science. 3-Methoxyphenylhydrazine hydrochloride (CAS No: 39232-91-2) serves as a crucial building block in the synthesis of various biologically active molecules. Its purity and exact elemental composition directly influence reaction stoichiometry, yield, and the impurity profile of the final compound. This guide provides an in-depth comparison of the standards and methodologies for the elemental analysis of this compound, moving beyond procedural lists to explain the causality behind analytical choices.

Part 1: The Theoretical Standard - The Ultimate Reference

Before any analysis can be performed, we must establish the theoretical "gold standard." This standard is derived directly from the compound's molecular formula and represents the ideal elemental composition by mass. Any experimental result will be compared against this benchmark.

The molecular formula for 3-methoxyphenylhydrazine hydrochloride is C₇H₁₁ClN₂O.[1][2] Its molecular weight is 174.63 g/mol .[1][3][4] Based on these values, the theoretical mass percentages of each element are calculated as follows:

• Carbon (C): (7 × 12.011) / 174.63 = 48.15%

• Hydrogen (H): (11 × 1.008) / 174.63 = 6.35%

• Nitrogen (N): (2 × 14.007) / 174.63 = 16.04%

• Chlorine (Cl): (1 × 35.453) / 174.63 = 20.30%

• Oxygen (O): (1 × 15.999) / 174.63 = 9.16%

Table 1: Theoretical Elemental Composition of 3-Methoxyphenylhydrazine Hydrochloride

Element	Symbol	Atomic Weight ( g/mol )	Atoms in Molecule	Total Mass ( g/mol )	Mass Percentage (%)
Carbon	C	12.011	7	84.077	48.15
Hydrogen	H	1.008	11	11.088	6.35
Nitrogen	N	14.007	2	28.014	16.04
Chlorine	Cl	35.453	1	35.453	20.30
Oxygen	O	15.999	1	15.999	9.16
Total	174.631	100.00

This table represents the absolute standard. The primary goal of elemental analysis is to determine how closely a physical sample matches these theoretical values.

Part 2: Primary Method - Combustion Analysis for Carbon, Hydrogen, and Nitrogen (CHN Analysis)

The most established and direct method for determining the carbon, hydrogen, and nitrogen content of an organic compound is automated CHN combustion analysis. This technique provides a fundamental measure of a compound's composition.

The Principle of CHN Analysis

The causality behind this method is straightforward and robust. A small, precisely weighed sample is combusted in a furnace at high temperatures (~900-1000°C) in the presence of excess pure oxygen. This process quantitatively converts all carbon into carbon dioxide (CO₂), all hydrogen into water (H₂O), and all nitrogen into nitrogen gas (N₂) or its oxides (which are subsequently reduced back to N₂). These combustion products are then passed through a series of detectors (typically thermal conductivity or infrared detectors) that measure the amount of each gas. The instrument's software then back-calculates the mass percentage of each element in the original sample.

Experimental Protocol: CHN Combustion Analysis

• Instrument Preparation & Calibration:

  • Ensure the combustion and reduction tubes are packed with the appropriate reagents and have not exceeded their lifespan.

  • Calibrate the instrument using a certified, high-purity organic standard with a known elemental composition (e.g., Acetanilide). This step is critical for ensuring the trustworthiness of the results by validating the instrument's response.

  • Run several "blank" samples (empty tin capsules) to establish the baseline and ensure no atmospheric contamination.

• Sample Preparation:

  • Dry the 3-methoxyphenylhydrazine hydrochloride sample under a vacuum at a mild temperature (e.g., 40-50°C) for several hours to remove any adsorbed water, which would artificially inflate the hydrogen and oxygen content.

  • Accurately weigh approximately 1-3 mg of the dried sample into a clean tin or silver capsule using a microbalance. The precision of this weight is paramount for accurate results.

  • Seal the capsule securely to encase the sample.

• Analysis:

  • Introduce the sealed capsule into the instrument's autosampler.

  • Initiate the analysis sequence. The instrument will automatically drop the sample into the combustion furnace and perform the detection and calculation.

  • Analyze the sample in triplicate to ensure precision and obtain a reliable average.

Data Interpretation and Acceptance Criteria

The industry-standard acceptance criterion for elemental analysis is that the experimental values must be within ±0.4% of the theoretical values. For example, for Carbon (48.15%), an acceptable result would fall between 47.75% and 48.55%. Deviations outside this range suggest the presence of impurities or incomplete combustion.

Part 3: Alternative and Complementary Analytical Approaches

While elemental analysis is the gold standard for determining elemental ratios, it does not provide a complete picture of purity. Impurities with a similar elemental composition to the target compound may not be detected. Therefore, orthogonal techniques are essential for a comprehensive quality assessment.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating, identifying, and quantifying each component in a mixture. For purity analysis of 3-methoxyphenylhydrazine hydrochloride, a reversed-phase HPLC method with UV detection is typically employed.

• Purpose: To determine the purity of the compound as a percentage of the main peak area relative to the total area of all peaks. It also identifies and quantifies any impurities.

• Causality: The method separates compounds based on their differential partitioning between a nonpolar stationary phase and a polar mobile phase. The retention time is characteristic of the compound, and the peak area is proportional to its concentration.

Comparison of Analytical Techniques

The following table compares elemental analysis with HPLC, highlighting their distinct yet complementary roles.

Table 2: Comparison of Elemental Analysis vs. HPLC for Quality Control

Feature	Elemental Analysis (Combustion)	HPLC-UV
Primary Purpose	Determines the mass percentage of C, H, N, etc.	Determines purity and quantifies impurities.
Information Provided	Stoichiometric composition.	Impurity profile, retention time, purity (%).
Specificity	Low. Cannot distinguish between isomers or impurities with similar elemental ratios.	High. Can separate closely related structures and isomers.
Standard for Comparison	Theoretical elemental composition calculated from the molecular formula.	A certified reference standard of the same material.
Typical Use Case	Verifying the identity and fundamental composition of a new batch or synthesized compound.	Routine quality control, stability testing, and impurity tracking.

Visualization of the Analytical Workflow

A robust quality control workflow integrates both elemental and chromatographic analyses to ensure the comprehensive characterization of a compound like 3-methoxyphenylhydrazine hydrochloride.

Sources

• 1. chemscene.com [chemscene.com]
• 2. angenesci.com [angenesci.com]
• 3. 3-Methoxyphenylhydrazine hydrochloride | CAS 39232-91-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. fishersci.com [fishersci.com]

Distinguishing 3-Methoxyphenylhydrazine from its Regioisomers: A Spectroscopic &amp; Physical Analysis Guide

Executive Summary

3-Methoxyphenylhydrazine (3-MPH) is a critical building block in the synthesis of indole-based therapeutics (via Fischer Indole Synthesis) and various agrochemicals. However, commercial synthesis often yields regioisomeric mixtures containing the 2-methoxy (ortho) and 4-methoxy (para) isomers.

Using the wrong isomer can lead to "dead-end" synthesis pathways or, worse, biologically inactive drug scaffolds. While Mass Spectrometry (MS) is standard in many labs, it often fails here because these isomers share the same molecular weight (

g/mol for free base) and similar fragmentation patterns.

This guide provides a definitive, multi-modal workflow to distinguish 3-MPH from its isomers, prioritizing NMR as the gold standard, supported by IR spectroscopy and Melting Point analysis.

Structural & Physical Overview

Before analyzing spectra, understand the physical differences. The hydrochloride salts are the most stable forms and are recommended for analysis to prevent oxidation (azo formation).

Property	3-Methoxyphenylhydrazine (Target)	4-Methoxyphenylhydrazine (Isomer)	2-Methoxyphenylhydrazine (Isomer)
Structure	Meta-substituted	Para-substituted	Ortho-substituted
Symmetry	Asymmetric ( )	Symmetric ( effective)	Asymmetric ( )
MP (HCl Salt)	~142°C (dec)	160–162°C (dec)	~158-161°C (dec)
CAS (HCl)	39232-91-2	19501-58-7	6971-45-5

Application Scientist Note: The Melting Point (MP) of the 3-isomer is distinctly lower than the 2- and 4-isomers. However, because MP can be depressed by impurities, it should be used as a confirmation tool, not a primary identification method.

Method 1: Nuclear Magnetic Resonance (NMR)

The Gold Standard for Identification

NMR provides the only unambiguous identification method by exploiting the symmetry (or lack thereof) of the aromatic ring protons.

Experimental Protocol: 1H NMR Preparation

• Solvent: DMSO-d6 is preferred over CDCl

  .

  • Reason: Hydrazine salts are more soluble in DMSO. Additionally, DMSO slows proton exchange, allowing you to potentially observe the hydrazine -NH-NH

    protons (broad singlets ~7-10 ppm).

• Concentration: 10 mg sample in 0.6 mL solvent.

• Reference: TMS (0.00 ppm) or residual DMSO peak (2.50 ppm).

Distinguishing Features (Aromatic Region: 6.5 – 7.5 ppm)

1. 4-Methoxyphenylhydrazine (Para)[1]

• Pattern: AA'BB' System (looks like two "tall" doublets).

• Analysis: Due to symmetry, protons at C2/C6 are equivalent, and C3/C5 are equivalent.

• Key Signal: You will see only two distinct signal sets in the aromatic region.

2. 3-Methoxyphenylhydrazine (Meta - Target)

• Pattern: ABCD System (Four distinct signals).

• Analysis:

  • H2: Isolated between substituents. Appears as a Singlet (or narrow triplet due to long-range coupling) at ~6.6-6.8 ppm.

  • H5: Meta to both groups. Appears as a Triplet (pseudo-t) at ~7.1-7.2 ppm.

  • H4 & H6: Two distinct Doublets (or dd).

• Key Signal: Look for the "Singlet-Doublet-Triplet-Doublet" pattern. The singlet at H2 is diagnostic.

3. 2-Methoxyphenylhydrazine (Ortho)

• Pattern: ABCD System (Four distinct signals).

• Analysis: While also asymmetric like the 3-isomer, the chemical shifts differ due to the ortho-effect.

• Key Signal: The protons adjacent to the methoxy and hydrazine groups are shielded/deshielded differently than in the meta isomer. However, distinguishing 2- from 3- purely by "pattern" is harder than 4-; reliable assignment requires integration or 2D NMR (COSY).

Decision Logic Diagram

Figure 1: NMR Decision Tree for distinguishing methoxyphenylhydrazine isomers.

Method 2: IR Spectroscopy

Rapid Screening for Substitution Patterns

If NMR is unavailable, Infrared (IR) Spectroscopy can reliably distinguish the substitution pattern by analyzing the C-H Out-of-Plane (oop) Bending Vibrations in the "fingerprint region" (600–900 cm

).

Isomer	Substitution	Diagnostic Bands (cm )	Description
3-MPH	Meta	690 ± 10 & 780 ± 10	Two strong bands. Often a third medium band near 880.
4-MPH	Para	800 – 850	One strong band. Very characteristic for para-substitution.
2-MPH	Ortho	~750	One strong band.

Application Scientist Note: Do not rely on the N-H stretches (3300-3500 cm

) or C-H stretches (2800-3000 cm ) for isomer differentiation; they are virtually identical across all three isomers. Focus strictly on the 650-900 cm zone.

Summary Comparison Table

Feature	3-Methoxyphenylhydrazine (Target)	4-Methoxyphenylhydrazine	2-Methoxyphenylhydrazine
1H NMR Pattern	Asymmetric (1s, 2d, 1t)	Symmetric (2d)	Asymmetric (Complex)
IR (oop bend)	~690 & 780 cm	~820 cm	~750 cm
Melting Point (HCl)	~142°C	160–162°C	158–161°C
Polarity (HPLC)	Intermediate	Lowest (usually)	Highest (usually)

Troubleshooting & Sample Integrity

Problem: The sample is turning dark/red. Cause: Phenylhydrazines are highly susceptible to oxidation by air, forming azo compounds or hydrazones. Solution:

• Salt Formation: Always store the compound as the Hydrochloride (HCl) salt. It is significantly more stable than the free base.

• Fresh Prep: If analyzing the free base, prepare it immediately before the NMR run using degassed solvents.

• Visual Check: Pure HCl salt should be white to off-white/beige. A deep red or brown color indicates significant decomposition.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2723904, 4-Methoxyphenylhydrazine hydrochloride. Retrieved from [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (Standard text for IR oop bending regions).

• AIST Spectral Database for Organic Compounds (SDBS). SDBS No. 4235 (Anisole derivatives comparison). Retrieved from [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]

comparative yield analysis of hydrazine salts in heterocyclic synthesis

Content Type: Publish Comparison Guide Audience: Senior Synthetic Chemists, Process Development Scientists, and Medicinal Chemists.

Executive Summary: The Salt Selection Paradox

In heterocyclic synthesis—particularly for pyrazoles, pyridazines, and phthalazines—hydrazine (

) is the non-negotiable nucleophile. However, the form in which it is introduced determines not just safety, but reaction kinetics, regioselectivity, and isolated yield .

While Hydrazine Hydrate (80-100%) is the industrial default due to atom economy and cost, it is often a "blunt instrument." It introduces basicity that can degrade sensitive substrates (e.g.,

-unsaturated ketones) and promotes oligomerization.

Hydrazine Salts (Sulfate, Monohydrochloride, Dihydrochloride) act as "smart reagents." They provide an in situ buffered acidic environment that activates electrophiles (carbonyls/nitriles) while simultaneously stabilizing the hydrazine moiety until the moment of attack.

This guide analyzes the yield differentials between these forms, providing evidence-based protocols to transition from "standard" hydrate methods to high-precision salt-based syntheses.

Comparative Performance Profile

Physical & Chemical Properties Matrix

Feature	Hydrazine Hydrate ( )	Hydrazine Sulfate ( )	Hydrazine Monohydrochloride ( )
Physical State	Fuming Liquid	Crystalline Solid	Crystalline Solid
Active Hydrazine %	~64%	~24%	~46%
Acidity (pH in aq)	Basic (~10-11)	Acidic (~1-2)	Acidic (~3-4)
Solubility	Miscible in , EtOH	Low in cold , insol. EtOH	Good in , Mod. in EtOH
Handling Safety	High Risk (Vapor toxicity, skin absorption)	Medium (Dust hazard, non-volatile)	Medium (Dust hazard, non-volatile)
Primary Use Case	Bulk commodity synthesis, robust substrates	Acid-catalyzed cyclizations, industrial scale	High-value pharma intermediates, regiocontrol

Yield & Regioselectivity Analysis

The following data summarizes yield trends observed in the synthesis of 3,5-dimethylpyrazole (Knorr synthesis) and 1,3,5-trisubstituted pyrazoles (Regioselective condensation).

Reaction Scenario	Reagent	Typical Yield	Purity Profile	Mechanistic Advantage
Standard Knorr (Acetylacetone)	Hydrate	85-92%	Moderate	Fast kinetics; requires no additives. prone to oligomers.
Sulfate	90-95%	High	Acidic counter-ion catalyzes enolization; product precipitates as salt (easy isolation).
Sterically Hindered (Benzoylacetone)	Hydrate	65-75%	Low	Basic conditions favor retro-Claisen side reactions.
Hydrochloride	88-94%	Very High	Mild acidity activates the ketone without degrading the substrate.
One-Pot Oxidative (Chalcones)	Hydrate	40-60%	Low	Often requires excess reagent; significant side-product formation (azines).
Hydrochloride	80-96%	Excellent	Stabilizes intermediate pyrazoline; compatible with oxidative conditions (e.g., , DMSO).

Critical Insight: In the synthesis of 1-aryl-5-phenyl-3-styryl-1H-pyrazoles, using Phenylhydrazine Hydrochloride instead of the free base increased yields from <40% to >90% by preventing the oxidation of the hydrazine prior to cyclization [1].

Decision Logic: Selecting the Correct Salt

The choice of hydrazine source should be dictated by the electrophilicity of the substrate and the solvent system .

Figure 1: Decision matrix for selecting the optimal hydrazine source based on solubility and substrate sensitivity.

High-Fidelity Experimental Protocol

This protocol demonstrates the superior performance of Hydrazine Monohydrochloride in the synthesis of a 3,5-disubstituted pyrazole, contrasting it with the traditional hydrate method.

Protocol: Regioselective Synthesis of 3-Methyl-5-Phenylpyrazole

Objective: Synthesize high-purity pyrazole from Benzoylacetone avoiding the formation of the 3-phenyl-5-methyl isomer.

Reagents:

• Substrate: Benzoylacetone (1.62 g, 10 mmol)

• Reagent: Hydrazine Monohydrochloride (0.75 g, 11 mmol)

• Solvent: Ethanol (20 mL)

• Catalyst: None (The salt acts as the auto-catalyst)

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask, dissolve Benzoylacetone in Ethanol. The solution will be clear/pale yellow.

• Addition (The Salt Advantage): Add Hydrazine Monohydrochloride in one portion.

  • Note: Unlike hydrazine hydrate, which causes an immediate exotherm and potential "bumping," the salt dissolves gradually, releasing hydrazine in a controlled manner as the solution warms.

• Reflux: Heat the mixture to reflux (

  ) for 3 hours. Monitor via TLC (30% EtOAc/Hexane).

  • Mechanism:[1][2][3] The

    component protonates the carbonyl oxygen of the benzoyl group, making it more electrophilic and directing the initial nucleophilic attack of the hydrazine to the more hindered carbon (controlling regioselectivity).

• Workup:

  • Cool reaction to room temperature.[4]

  • Rotary evaporate the ethanol to ~5 mL.

  • Pour into ice-cold water (50 mL).

  • Neutralize with 10%

    to liberate the free pyrazole base from any residual hydrochloride salt.

• Isolation: Filter the white precipitate. Wash with cold water (

  ).

• Drying: Vacuum dry at

  .

Expected Results:

• Yield: 92-96%

• Melting Point: 126-128°C (Sharp)

• Comparison: The same reaction with Hydrazine Hydrate typically yields 78-82% and requires recrystallization to remove the regioisomer [2].

Mechanistic Visualization

Understanding why the salt works better is crucial for troubleshooting. The salt provides a "Proton Shuttle" mechanism.

Figure 2: The "Proton Shuttle" mechanism where the hydrazine salt auto-catalyzes the carbonyl activation, ensuring rapid and complete cyclization.

Safety & Stability Comparison

For industrial scale-up, the safety profile of salts often outweighs the higher unit cost.

• Vapor Pressure: Hydrazine hydrate has a significant vapor pressure and is a known carcinogen. Salts are non-volatile solids, eliminating inhalation risks during weighing and transfer.

• Storage: Hydrazine hydrate absorbs

  from air, reducing titer over time. Sulfate and Hydrochloride salts are shelf-stable for years if kept dry.

• Incompatibility: Hydrazine hydrate is incompatible with oxidizers and some metals (risk of explosion). Salts are generally more kinetically stable, though they still must be kept away from strong oxidizers [3].

References

• Direct N-heterocyclization of hydrazines to access styrylated pyrazoles. RSC Advances. Available at: [Link]

• Hydrazine and its Derivatives: Preparation, Properties, Applications. Wiley Online Library. Available at: [Link]

• Pyrazole synthesis - Organic Chemistry Portal. Organic Chemistry Portal. Available at: [Link]

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. iscientific.org [iscientific.org]
• 3. US4434292A - Process for the preparation of pyrazole - Google Patents [patents.google.com]
• 4. Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Methoxyphenylhydrazine Hydrochloride

The proper management and disposal of chemical waste are paramount to ensuring laboratory safety and environmental protection. This guide provides a detailed, step-by-step protocol for the disposal of 3-Methoxyphenylhydrazine hydrochloride (CAS No. 39232-91-2), a substituted hydrazine derivative. Adherence to these procedures is critical for minimizing risks to personnel and complying with regulatory standards. This document is intended for researchers, scientists, and drug development professionals who handle this compound.

Hazard Profile and Safety Rationale

3-Methoxyphenylhydrazine hydrochloride is classified as a hazardous substance, and understanding its specific risks is the foundation for its safe handling and disposal. The primary hazards associated with this compound necessitate stringent disposal protocols to prevent accidental exposure and environmental contamination.[1][2]

Table 1: Hazard Classification of 3-Methoxyphenylhydrazine Hydrochloride

Hazard Classification	Description	GHS Hazard Statement
Acute Oral Toxicity, Category 4	Harmful if swallowed.[1][2]	H302
Skin Irritation, Category 2	Causes skin irritation.[1][2]	H315
Eye Irritation, Category 2	Causes serious eye irritation.[1][2]	H319
Specific Target Organ Toxicity — Single Exposure, Category 3	May cause respiratory irritation.[1][2]	H335

The causality behind these strict disposal measures is clear: improper disposal, such as discarding in regular trash or washing down the drain, could lead to the release of a harmful and irritating substance into the environment or expose sanitation and waste management workers to significant chemical risks.[3][4] Furthermore, as a hydrazine derivative, this compound belongs to a class of chemicals that are recognized by the Environmental Protection Agency (EPA) as hazardous wastes, requiring management under specific federal regulations.[5]

Regulatory Framework: Compliance is Non-Negotiable

In the United States, chemical waste generated in a laboratory is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[3][6] Additionally, the Occupational Safety and Health Administration (OSHA) mandates that laboratories develop a Chemical Hygiene Plan (CHP) which must include procedures for safe handling and waste disposal.[7][8]

Disposal of 3-Methoxyphenylhydrazine hydrochloride must be conducted through an approved hazardous waste program, typically managed by your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste management company.[1][2][3]

Core Disposal Principles: Segregation, Containment, and Professional Management

The safe disposal of this compound is built on three foundational principles:

• Segregation: This chemical is incompatible with strong oxidizing agents.[1] Co-mingling with such materials in a single waste container can lead to vigorous and potentially dangerous reactions. Therefore, it must be collected in a dedicated and separate hazardous waste stream.

• Containment: All waste, including the pure compound and any contaminated materials, must be collected in a robust, leak-proof container that can be securely sealed.[9][10] Proper containment is the primary physical barrier preventing environmental release and personnel exposure.

• Professional Management: Under no circumstances should 3-Methoxyphenylhydrazine hydrochloride or its containers be disposed of in standard trash or via the sanitary sewer system.[3][9][11] The only acceptable method is transfer to a licensed hazardous waste disposal facility.

Detailed Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for collecting and preparing 3-Methoxyphenylhydrazine hydrochloride waste for final disposal.

Materials Required:

• Appropriate Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), safety goggles with side shields, and a lab coat.

• Designated hazardous waste container: A compatible, sealable container (plastic is often preferred over glass to minimize breakage risk) obtained from your EHS office.[3]

• Hazardous waste labels.

• Inert absorbent material (e.g., vermiculite or sand) for spill management.[9]

Procedure:

• Preparation and PPE: Before handling any waste, ensure you are wearing the correct PPE. All waste handling and containerization steps should ideally be performed within a certified chemical fume hood to minimize inhalation risk.[9]

• Waste Collection (Solid Compound):

  • Carefully sweep any residual solid 3-Methoxyphenylhydrazine hydrochloride into the designated hazardous waste container.

  • Avoid generating dust during transfer.[1]

• Waste Collection (Contaminated Materials):

  • Place all items that have come into direct contact with the chemical—such as weighing papers, contaminated gloves, disposable spatulas, and bench paper—into a sealable plastic bag.[9]

  • Seal the bag and place it inside the main hazardous waste container. This double-containment practice is a best-practice for managing contaminated dry waste.[10]

• Containerization and Labeling:

  • Securely close the primary hazardous waste container. Do not overfill.

  • Affix a hazardous waste tag or label to the container. The label must, at a minimum, include the following information[3][10]:

    • The words "Hazardous Waste."

    • The full chemical name: "3-Methoxyphenylhydrazine hydrochloride." Do not use abbreviations.

    • The accumulation start date (the date the first drop of waste was added).

    • An indication of the hazards (e.g., checking the "Toxic" and "Irritant" boxes or applying the appropriate GHS pictograms).

• Temporary Storage (Satellite Accumulation Area):

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA). This area must be at or near the point of generation and under the control of the laboratory personnel.[12][13]

  • Ensure the container is stored away from incompatible materials, particularly strong oxidizing agents.[1][13]

• Arranging for Final Disposal:

  • Once the container is full or you have finished the project, contact your institution's EHS office to schedule a pickup.[10]

  • Do not attempt to transport the hazardous waste off-site yourself. Disposal must be managed by trained personnel who will transport it to a licensed Treatment, Storage, and Disposal Facility (TSDF).[14]

Spill Management Protocol

In the event of a small spill, follow these steps immediately:

• Secure the Area: Alert others in the vicinity and restrict access to the spill area.[10]

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Wear PPE: Do not attempt cleanup without the appropriate PPE, including gloves, goggles, and a lab coat.

• Contain and Absorb: Gently cover the spill with an inert absorbent material like sand or vermiculite.[9][11] Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully sweep the absorbent mixture into a designated hazardous waste container. Avoid creating dust.[9]

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol), and place the used cloth into the hazardous waste container.

• Label and Dispose: Treat all cleanup materials as hazardous waste and dispose of them according to the protocol outlined in Section 4.

Disposal Workflow Visualization

The following diagram illustrates the logical decision-making process for the safe disposal of 3-Methoxyphenylhydrazine hydrochloride.

Caption: Disposal workflow for 3-Methoxyphenylhydrazine hydrochloride.

References

• Toxicological Profile for Hydrazines. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• How to Dispose of Chemical Waste. Columbia University Environmental Health and Safety. [Link]

• Hydrazine - Risk Management and Safety. University of Notre Dame Risk Management & Safety. [Link]

• Laboratory Safety Standard Operating Procedure (SOP). University of California, Santa Cruz. [Link]

• (3-Methoxyphenyl)hydrazine hydrochloride. Synthonix. [Link]

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Tetra Tech. [Link]

• 3-Methoxyphenylhydrazine hydrochloride. Letopharm Limited. [Link]

• Hazardous Substance Fact Sheet: Hydrazine. New Jersey Department of Health. [Link]

• Proper Handling of Hazardous Waste Guide. U.S. Environmental Protection Agency. [Link]

• Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency. [Link]

• Hazardous Waste and Disposal. American Chemical Society. [Link]

• OSHA Fact Sheet: Laboratory Safety. Occupational Safety and Health Administration. [Link]

• 29 CFR 1910.1450 — OSHA Laboratory Standard. MasterControl. [Link]

• The Laboratory Standard. Vanderbilt University Environmental Health & Safety. [Link]

• 3 Rules Regarding Chemical Waste in the Laboratory. Dan The Lab Safety Man. [Link]

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• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 4. acs.org [acs.org]
• 5. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Hydrazines - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. sustainable-markets.com [sustainable-markets.com]
• 7. nps.edu [nps.edu]
• 8. mastercontrol.com [mastercontrol.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. riskmanagement.nd.edu [riskmanagement.nd.edu]
• 11. nj.gov [nj.gov]
• 12. epa.gov [epa.gov]
• 13. danthelabsafetyman.com [danthelabsafetyman.com]
• 14. epa.gov [epa.gov]

Personal Protective Equipment for Handling 3-Methoxyphenylhydrazine Hydrochloride

[1][2][3]

Part 1: Core Directive & Hazard Profile

Operational Philosophy: Handling hydrazine derivatives like 3-Methoxyphenylhydrazine hydrochloride requires a defensive safety posture.[1][2][3][4] While the hydrochloride salt form reduces volatility compared to the free base, it introduces the risk of inhalation of toxic dusts. Furthermore, upon dissolution in water or organic solvents, the free hydrazine moiety can become bioavailable, presenting risks of acute toxicity, severe irritation, and potential genotoxicity.

Your safety system must rely on redundancy: Engineering controls (fume hoods) are the primary defense; PPE is the fail-safe.

Hazard Assessment Summary

• Chemical Name: 3-Methoxyphenylhydrazine hydrochloride[2][5][6]

• CAS Number: 39232-91-2[2][5]

• Physical State: Purple/Pink Solid (Powder)

• Key Risks: Acute Toxicity (Oral/Dermal), Skin Sensitization, Carcinogenicity (Suspected based on hydrazine class).

Hazard Class (GHS)	Category	Hazard Statement	Operational Implication
Acute Toxicity (Oral)	Cat 4	H302: Harmful if swallowed	Zero tolerance for hand-to-mouth contact; wash hands immediately after doffing gloves.
Skin Irritation	Cat 2	H315: Causes skin irritation	Direct contact will cause dermatitis; sensitization is possible.
Eye Irritation	Cat 2A	H319: Causes serious eye irritation	Safety glasses are insufficient; chemical goggles are mandatory.
STOT - Single Exp.	Cat 3	H335: May cause respiratory irritation	Do not weigh on an open bench. Use a fume hood or powder containment hood.
Carcinogenicity	Suspected	Not formally listed but structurally analog to Phenylhydrazine (Carcinogen 1B)	Treat as a "Select Carcinogen." Use designated areas and decontaminate surfaces immediately.[4]

Part 2: PPE Selection & Technical Logic

Glove Selection Strategy (The Permeation Trap)

Crucial Insight: Standard nitrile gloves provide limited protection against hydrazines in solution. Hydrazine derivatives are small, nucleophilic molecules that can permeate nitrile rubber.

• Solid Handling: Double Nitrile (minimum 5 mil thickness each) is acceptable for dry powder handling where contact is incidental.

• Solution Handling: If dissolved in organic solvents (e.g., DCM, Methanol), the solvent itself may permeate the glove, carrying the hydrazine with it.

• Spill Cleanup: Do NOT use standard nitrile. Use Laminate (Silver Shield/4H) or Butyl Rubber gloves.

Respiratory Protection Decision Matrix

Since the substance is a hydrochloride salt, it is a solid particulate. However, if the free base is generated or if the salt is dissolved in volatile solvents, the risk profile changes.

• Primary Control: Chemical Fume Hood (Face velocity 80–100 fpm).

• Secondary Control (if hood unavailable): Powered Air Purifying Respirator (PAPR) with HEPA filters.

• Prohibited: Surgical masks or simple dust masks (N95 is minimum, but P100 is preferred for carcinogens).

PPE Selection Matrix

Task	Hand Protection	Eye Protection	Body Protection	Respiratory
Weighing Solid	Double Nitrile (Disposable)	Chemical Goggles	Lab Coat + Tyvek Sleeves	Fume Hood (Sash at 18")
Synthesis/Solution	Double Nitrile OR Laminate Liners	Chemical Goggles + Face Shield (if splash risk)	Lab Coat + Chemical Apron	Fume Hood
Spill Cleanup	Silver Shield / Butyl Rubber	Chemical Goggles	Tyvek Suit (Disposable)	P100 Half-Mask or PAPR
Glassware Cleaning	Heavy Duty Neoprene/Nitrile	Chemical Goggles	Lab Coat + Apron	Fume Hood

Part 3: Operational Workflows & Visualization

PPE Decision Tree

This logic flow ensures you select the correct barrier based on the physical state of the chemical.

Caption: Decision logic for selecting glove material and respiratory controls based on physical state and solvent carrier.

Deactivation & Spill Response Workflow

Hydrazines must be chemically deactivated before disposal. The standard method uses Hypochlorite (Bleach) , but this reaction is exothermic and can generate toxic chloramines if not controlled.

Warning: Never add concentrated bleach to the hydrazine; always add the hydrazine waste to the dilute bleach solution to ensure excess oxidant.

Caption: Step-by-step workflow for safely managing a spill, emphasizing the critical deactivation step.

Part 4: Detailed Protocols

Chemical Deactivation Protocol (Bleach Method)

This protocol converts toxic hydrazines into nitrogen gas and water/salts.

• Reagent: 5% Sodium Hypochlorite (Household Bleach), diluted 1:1 with water (final ~2.5%).

• Mechanism: Oxidation.[7]

  (Simplified).

Step-by-Step:

• Preparation: In a fume hood, prepare a large beaker with the dilute bleach solution. You need a large excess (at least 20:1 ratio of bleach to hydrazine).

• Addition: Slowly add the hydrazine waste (or contaminated wipes) to the bleach solution.

• Observation: Watch for bubbling (Nitrogen gas). Caution: If the solution becomes hot or evolves gas rapidly, stop and add ice.

• Completion: Let stand for at least 2 hours or overnight.

• Disposal: Check pH. Neutralize to pH 7–9 before labeling as "Deactivated Hydrazine Waste" for pickup. Do not pour down the drain unless explicitly permitted by your facility's EHS.

Gloving Protocol (Donning & Doffing)

Contamination often occurs when removing PPE.

• Inspect: Check gloves for pinholes (air inflation test) before use.

• Double Glove: Don an inner pair (bright color) and an outer pair (dark color). This provides visual contrast if the outer glove tears.

• Doffing (Beak Method): Pinch the outside of one glove near the wrist. Peel it away from the hand, turning it inside out. Hold the peeled glove in the gloved hand. Slide a finger under the wrist of the remaining glove and peel it off over the first glove.

References

• Centers for Disease Control and Prevention (CDC). (2014). Hydrazines: NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

Sources

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• 2. fishersci.com [fishersci.com]
• 3. fishersci.ca [fishersci.ca]
• 4. merckmillipore.com [merckmillipore.com]
• 5. angenesci.com [angenesci.com]
• 6. (3-Methoxyphenyl)hydrazine hydrochloride | 39232-91-2 [sigmaaldrich.com]
• 7. apps.dtic.mil [apps.dtic.mil]